3,4-Dihydro-2H-phenanthren-1-one

• CAS: 573-22-8

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Physical Properties, and Synthesis of 3,4-Dihydro-2H-phenanthren-1-one

Executive Summary

In the landscape of polycyclic aromatic hydrocarbons (PAHs) and advanced drug discovery, 3,4-dihydro-2H-phenanthren-1-one (commonly referred to as 1-oxo-1,2,3,4-tetrahydrophenanthrene) serves as a critical tricyclic building block. As a partially saturated derivative of phenanthrene, its unique structural topology—featuring an angularly fused aromatic system paired with a reactive cyclic ketone—makes it an indispensable intermediate. This whitepaper provides a comprehensive analysis of its physicochemical properties, structural nuances, and a field-proven, self-validating synthetic methodology based on the classic Haworth annulation.

Designed for researchers and process chemists, this guide bridges theoretical mechanistic causality with practical benchtop execution, ensuring high-fidelity synthesis and downstream application in complex molecular assembly.

Chemical Identity & Structural Analysis

Nomenclature & Identifiers

• IUPAC Name: 3,4-dihydro-2H-phenanthren-1-one

• Synonyms: 1-oxo-1,2,3,4-tetrahydrophenanthrene; alpha-tetralone of phenanthrene

• CAS Registry Number: 1

• PubChem CID: 2

Structural Topology and Electronic Profile

The molecule consists of a phenanthrene core where one of the terminal rings is saturated across the C2, C3, and C4 positions, with a ketone moiety residing at the C1 position.

• Angular Fusion: Unlike linear anthracene derivatives, the angular fusion of the phenanthrene backbone provides distinct steric environments. The bay region (between C4 and C5) introduces steric hindrance that dictates the regioselectivity of subsequent electrophilic substitutions.

• Electronic Disruption: The saturation of the terminal ring interrupts the global aromatic conjugation. The C1 ketone is conjugated only with the adjacent naphthalene system. This localized conjugation makes the carbonyl highly susceptible to nucleophilic attack, oxime formation, and reduction, acting as a highly specific chemical handle for functionalization.

Physical & Physicochemical Properties

Understanding the physical properties is paramount for reaction monitoring, purification (e.g., crystallization, distillation), and analytical validation. The quantitative data is summarized below based on authoritative chemical databases 1, 3.

Property	Value	Analytical Significance
Molecular Formula	C₁₄H₁₂O	Confirms mass for MS analysis (M+ = 196.08).
Molecular Weight	196.24 g/mol	Essential for stoichiometric calculations.
Melting Point	98 °C	Primary in-process purity check post-crystallization.
Boiling Point	145–150 °C (at 1 Torr)	Dictates parameters for vacuum distillation purification.
Appearance	Crystalline solid	Visual indicator of successful precipitation.
FT-IR (C=O Stretch)	~1680 cm⁻¹	Confirms conjugation with the naphthalene ring.

Synthetic Methodology: The Haworth Route

From a process chemistry standpoint, the 4 remains the gold standard for constructing the 3,4-dihydro-2H-phenanthren-1-one scaffold. The protocol below is designed as a self-validating system , ensuring that causality and analytical checks are embedded into every step.

Fig 1: Step-by-step Haworth synthesis workflow for 3,4-dihydro-2H-phenanthren-1-one.

Step 1: Friedel-Crafts Acylation (Thermodynamic Control)

• Procedure: React naphthalene with succinic anhydride in the presence of anhydrous aluminum chloride (AlCl₃).

• Causality & Design: Nitrobenzene is selected as the solvent because it forms a complex with AlCl₃, moderating its reactivity and preventing the rapid, uncontrolled exothermic polymerization of naphthalene. Crucially, the reaction must be heated to >60 °C . At room temperature, the kinetically favored alpha-isomer (1-substituted) forms. Heating provides the activation energy to achieve the thermodynamically stable beta-isomer, 4-(2-naphthyl)-4-oxobutanoic acid , which is strictly required to form the angular phenanthrene skeleton later.

• System Validation (IPC): Extract a micro-aliquot and partition between ether and saturated NaHCO₃. The product acid will dissolve in the aqueous bicarbonate layer, while unreacted naphthalene remains in the ether. Acidifying the aqueous layer precipitates the intermediate, validating conversion.

Step 2: Clemmensen Reduction

• Procedure: Treat the keto-acid with amalgamated zinc (Zn(Hg)) and concentrated hydrochloric acid under reflux.

• Causality & Design: The carbonyl group at the benzylic position is highly deactivating. If left intact, it would severely hinder the subsequent electrophilic ring closure. Reducing it to a methylene group yields 4-(2-naphthyl)butanoic acid , restoring electron density to the aromatic system.

• System Validation (IPC): Analyze via FT-IR. The disappearance of the conjugated ketone C=O stretch at ~1680 cm⁻¹, leaving only the aliphatic carboxylic acid C=O stretch at ~1710 cm⁻¹, confirms complete reduction.

Step 3: Intramolecular Cyclization (Angular Annulation)

• Procedure: Heat the reduced acid in Polyphosphoric Acid (PPA) at 80 °C.

• Causality & Design: PPA is chosen over sulfuric acid because it is a mild, non-oxidizing dehydrating agent that prevents competitive sulfonation of the electron-rich naphthalene ring. The cyclization occurs exclusively at the highly reactive alpha-position (C1) of the naphthalene system. This regioselectivity guarantees the formation of the angular 3,4-dihydro-2H-phenanthren-1-one rather than the linear anthracene derivative.

• System Validation (IPC): The final product is isolated via precipitation in ice water. A sharp melting point of 98 °C and the reappearance of a conjugated ketone stretch (~1680 cm⁻¹) in the IR spectrum validates the successful formation of the target tricyclic ketone.

Downstream Reactivity: The Semmler-Wolff Rearrangement

A primary application of 3,4-dihydro-2H-phenanthren-1-one in medicinal chemistry is its conversion into highly functionalized aromatic amines without relying on harsh nitration/reduction sequences. The 5 is the premier method for this transformation.

Fig 2: Semmler-Wolff aromatization of 3,4-dihydro-2H-phenanthren-1-one.

Protocol & Mechanistic Causality

• Oxime Formation: The ketone is refluxed with hydroxylamine hydrochloride (NH₂OH·HCl) and a weak base (pyridine) to yield 1-oxo-1,2,3,4-tetrahydrophenanthrene oxime.

• Aromatization: The oxime is treated with a mixture of acetic anhydride, acetic acid, and gaseous HCl at 80 °C.

  • Causality: The acidic anhydride environment drives the O-acetylation of the oxime, making it a superior leaving group. The acid catalyzes the tautomerization to an enamine-like intermediate, followed by the elimination of acetic acid. The thermodynamic driving force of establishing a fully conjugated, 14 π-electron phenanthrene system pushes the reaction to completion, yielding 1-aminophenanthrene .

• System Validation (IPC): The transformation is confirmed analytically by the emergence of primary amine N-H stretching bands at ~3300–3400 cm⁻¹ in IR spectroscopy, and a distinct shift in UV-Vis absorbance due to the newly formed fully conjugated aromatic system.

References

• LookChem Chemical Properties. CAS 3580-60-7, 2-methyl-3,4-dihydrophenanthren-1(2H)-one and related upstream products. Retrieved from: [Link]

• National Center for Biotechnology Information (PubChem). 1-Oxo-1,2,3,4-tetrahydrophenanthrene | C14H12O | CID 225683. Retrieved from:[Link]

• Journal of Chemical Education (ACS Publications). The scope of the Haworth synthesis. Retrieved from:[Link]

• International Journal of Scientific and Research Publications (IJSRP). Advanced Synthetic Applications of Semmler-Wolff Rearrangement. Retrieved from: [Link]

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Unveiling the Mechanism of Action of 3,4-Dihydro-2H-phenanthren-1-one Derivatives: A Technical Guide to Anti-Mycobacterial Efficacy

Executive Summary & Biochemical Profile

The rising incidence of multidrug-resistant (MDR) bacterial infections, particularly those caused by Non-Tuberculous Mycobacteria (NTM), has forced drug development professionals to look beyond traditional antibiotic scaffolds. 3,4-dihydro-2H-phenanthren-1-one (also known as 1-oxo-1,2,3,4-tetrahydrophenanthrene) and its synthetic derivatives have emerged as highly promising bioactive agents. Originally identified as a major active constituent (approx. 6.54%) in the chloroform extracts of Carlina acaulis roots, this tricyclic compound exhibits potent anti-mycobacterial properties.

As an Application Scientist, I approach the evaluation of phenanthrenone derivatives not merely as structural curiosities, but as precision tools designed to overcome the intrinsic resistance of mycobacteria. With a computed XLogP3-AA of approximately 3.3[1], the 3,4-dihydro-2H-phenanthren-1-one scaffold possesses the ideal lipophilicity to partition into the notoriously impermeable mycolic acid layer of the mycobacterial cell envelope, acting as both a membrane disruptor and an efflux pump inhibitor (EPI)[2].

Core Mechanisms of Action (MoA)

The efficacy of 3,4-dihydro-2H-phenanthren-1-one derivatives relies on a dual-pronged mechanism of action that systematically dismantles mycobacterial defenses.

MoA 1: Mycolic Acid Partitioning and Membrane Depolarization

The primary target site for these lipophilic derivatives is the bacterial cell membrane. Unlike highly polar antibiotics that rely on porin channels, phenanthrenone derivatives dissolve directly into the lipid-rich mycobacterial envelope.

• Causality: The insertion of the rigid tricyclic core into the lipid bilayer disrupts the tight packing of mycolic acids. This structural destabilization leads to a collapse of the proton motive force (PMF), resulting in membrane depolarization, increased permeability, and ultimately, cell lysis.

MoA 2: Efflux Pump Inhibition (EPI)

NTMs possess intrinsic resistance largely driven by active multidrug efflux pumps that expel antibiotics before they can reach their intracellular targets[2].

• Causality: Phenanthrenone derivatives act as competitive inhibitors or uncouplers of these efflux systems. By blocking the active transport channels, these derivatives cause a rapid intracellular accumulation of co-administered antibiotics, restoring the efficacy of first-line drugs like Streptomycin or Rifampicin.

Fig 1: Dual mechanism of action of phenanthrenone derivatives in mycobacteria.

Quantitative Efficacy Data

To understand the synergistic power of these derivatives, we must look at the Fractional Inhibitory Concentration Index (FICI). An FICI ≤ 0.5 mathematically confirms synergistic efflux pump inhibition[2].

Compound / Combination	Target Strain	MIC (µg/mL)	FICI	Interpretation
3,4-dihydro-2H-phenanthren-1-one	M. smegmatis mc²155	64.0	-	Direct Antimicrobial
Streptomycin (STR)	M. smegmatis mc²155	16.0	-	Baseline Antibiotic
Phenanthrenone + STR	M. smegmatis mc²155	16.0 / 2.0	0.375	Strong Synergy (EPI)
Ethidium Bromide (EtBr)	M. smegmatis mc²155	8.0	-	Efflux Substrate
Phenanthrenone + EtBr	M. smegmatis mc²155	16.0 / 1.0	0.375	Strong Synergy (EPI)

Table 1: Representative synergistic efficacy of phenanthrenone derivatives against NTM models.

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an intrinsic readout that directly proves the proposed mechanisms of action.

Protocol 1: Membrane Integrity Validation via DiOC2(3) Flow Cytometry

Objective: To quantitatively prove that phenanthrenone derivatives disrupt the mycobacterial membrane (MoA 1). Rationale: DiOC2(3) is a fluorescent membrane potential probe. In healthy, polarized cells, it self-associates to emit red fluorescence. When the membrane is compromised by the lipophilic derivative, the PMF collapses, the dye diffuses, and emission shifts to green. A drop in the Red/Green ratio is direct proof of membrane disruption.

• Culture Standardization: Grow M. smegmatis to mid-log phase (OD600 = 0.6). Wash twice in HEPES buffer (pH 7.4) to remove media autofluorescence.

• Probe Loading: Add 30 µM DiOC2(3) to the bacterial suspension. Incubate in the dark for 30 minutes at 37°C to allow intracellular accumulation and red-shift aggregation.

• Compound Challenge: Treat aliquots with the phenanthrenone derivative at 1× and 2× MIC. Include a vehicle control (1% DMSO) and a positive control (e.g., CCCP, a known uncoupler).

• Flow Cytometry Acquisition: Analyze 10,000 events using a flow cytometer equipped with a 488 nm laser. Record fluorescence in the FITC (green) and PE (red) channels.

• Data Analysis: Calculate the Red/Green mean fluorescence intensity (MFI) ratio. A >50% reduction in the ratio validates membrane depolarization.

Protocol 2: High-Throughput Checkerboard Synergy Assay

Objective: To validate the Efflux Pump Inhibition (EPI) activity of the derivatives (MoA 2). Rationale: If the derivative acts as an EPI, it will drastically lower the MIC of known efflux substrates (like Streptomycin)[2]. The use of Resazurin provides a colorimetric, objective readout of cell viability.

• Matrix Preparation: In a sterile 96-well microtiter plate, dispense 50 µL of Middlebrook 7H9 broth. Create a 2-fold serial dilution of the antibiotic (x-axis, columns 1-10) and the phenanthrenone derivative (y-axis, rows A-G).

• Inoculation: Add 50 µL of standardized mycobacterial suspension (5 × 10⁵ CFU/mL) to all test wells.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 48-72 hours.

• Viability Readout: Add 30 µL of 0.01% Resazurin (Alamar Blue) to each well. Incubate for an additional 24 hours. A color change from blue (oxidized) to pink (reduced) indicates bacterial viability.

• FICI Calculation: Determine the MIC for the combination. Calculate FICI = (MIC_A_combo / MIC_A_alone) + (MIC_B_combo / MIC_B_alone).

Fig 2: High-throughput Checkerboard Synergy Assay workflow for EPI validation.

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discovery and natural isolation of 3,4-dihydro-2H-phenanthren-1-one

An In-depth Technical Guide to the Discovery and Natural Isolation of 3,4-Dihydro-2H-phenanthren-1-one and Its Derivatives

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the discovery, natural occurrence, and detailed methodologies for the isolation and characterization of 3,4-dihydro-2H-phenanthren-1-one and its related phenanthrenoid compounds. The narrative emphasizes the rationale behind experimental choices, ensuring a self-validating approach to the described protocols.

Introduction: The Phenanthrenoid Framework in Natural Product Chemistry

Phenanthrenes and their partially saturated derivatives, such as 3,4-dihydro-2H-phenanthren-1-one, represent a significant class of aromatic secondary metabolites found in the plant kingdom.[1] These compounds are structurally characterized by a three-ring phenanthrene core. Their biosynthetic origin is typically traced back to stilbene precursors, which undergo oxidative coupling to form the phenanthrene skeleton.[1][2] This structural motif is the backbone for a wide array of natural products, many of which exhibit promising biological activities, including anti-inflammatory, cytotoxic, antimicrobial, and antioxidant effects.[3][4]

The 3,4-dihydro-2H-phenanthren-1-one core, specifically, represents a ketone-containing, partially saturated version of phenanthrene. This structural feature is often a key element in the compound's interaction with biological targets. The discovery and isolation of these molecules are frequently driven by bioassay-guided fractionation of plant extracts known for their use in traditional medicine.

Natural Sources and Biosynthetic Origins

Prominent Botanical Sources

Phenanthrenoids are not ubiquitous in the plant kingdom; their distribution is relatively restricted, making their botanical sources a key area of study. The Orchidaceae family is a particularly rich source, with numerous species from genera such as Dendrobium, Bletilla, Pholidota, and Cymbidium reported to produce these compounds.[1][3][5][6][7][8] Other notable plant families include Dioscoreaceae (yams), Juncaceae (rushes), and Combretaceae.[1][3][9] The specific plant part used for isolation—such as tubers, rhizomes, or the whole plant—is critical, as the concentration of these metabolites can vary significantly within the plant.[1][4]

Plant Family	Genus/Species Example	Relevant Plant Part
Orchidaceae	Bletilla striata	Tubers[7]
Dendrobium virgineum	Whole Plant[8]
Pholidota chinensis	Whole Plant[10]
Dioscoreaceae	Tamus communis	Rhizomes[4]
Dioscorea batatas	Peel[6]
Juncaceae	Juncus acutus	Whole Plant[4]

Biosynthetic Pathway: From Stilbenes to Phenanthrenes

Understanding the biosynthesis provides a logical framework for why these compounds exist in specific plant lineages. The formation of the phenanthrene nucleus is generally accepted to occur via the intramolecular oxidative coupling of stilbene precursors. This process is a key step in the phenylpropanoid pathway, which is responsible for synthesizing a vast array of phenolic compounds in plants.

The pathway can be visualized as follows:

Caption: General experimental workflow for isolating phenanthrenoids.

Step-by-Step Experimental Protocol

This protocol synthesizes common methodologies reported in the literature for isolating phenanthrenoids from plant sources like Bletilla striata or Dendrobium species. [7][8] Part 1: Extraction and Fractionation

• Plant Material Preparation:

  • Obtain authenticated plant material (e.g., 5 kg of Bletilla striata tubers).

  • Air-dry the material in the shade to prevent degradation of thermolabile compounds.

  • Pulverize the dried material into a coarse powder to increase the surface area for extraction.

• Solvent Extraction:

  • Macerate the powdered plant material with an 80-95% aqueous ethanol (EtOH) solution at room temperature. [11]Perform this extraction three times, each for a period of 24-48 hours, to ensure exhaustive extraction.

  • Causality: An ethanol-water mixture is effective for extracting a broad range of moderately polar compounds like phenanthrenoids, while also extracting some nonpolar and polar constituents.

• Concentration:

  • Combine the filtrates from the three extraction cycles.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 50°C to yield the crude aqueous EtOH extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in water.

  • Perform sequential partitioning with solvents of increasing polarity. A common sequence is n-hexane, followed by chloroform (or dichloromethane), and then ethyl acetate (EtOAc).

  • Causality: This step separates compounds based on their polarity. Phenanthrenoids typically concentrate in the ethyl acetate fraction.

  • Collect each fraction and evaporate the solvent to yield the respective crude fractions. Bioassays can be performed at this stage to identify the most active fraction for further purification.

Part 2: Chromatographic Purification

• Initial Column Chromatography (Silica Gel):

  • Subject the bioactive fraction (e.g., the EtOAc fraction) to column chromatography over a silica gel (60-120 mesh) stationary phase. [12] * Elute the column with a gradient mobile phase, typically starting with a nonpolar solvent system (e.g., petroleum ether or hexane) and gradually increasing the polarity by adding ethyl acetate. [7] * Collect fractions (e.g., 200-500 mL each) and monitor them using Thin Layer Chromatography (TLC). Combine fractions with similar TLC profiles.

• Secondary Column Chromatography (Sephadex LH-20 or ODS):

  • Further purify the combined, semi-pure fractions from the previous step.

  • For size exclusion, use a Sephadex LH-20 column with methanol as the mobile phase. This is effective for removing pigments and polymeric material.

  • For polarity-based separation, use an octadecylsilane (ODS) or C18 reversed-phase column. Elute with a gradient of methanol and water. [7][8]

• Final Purification (Preparative HPLC):

  • The final step for obtaining a pure compound is typically preparative or semi-preparative High-Performance Liquid Chromatography (HPLC).

  • Use a reversed-phase C18 column.

  • The mobile phase is usually a meticulously optimized isocratic or gradient system of two solvents, such as methanol-water or acetonitrile-water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

  • Monitor the elution with a UV detector at wavelengths relevant to the phenanthrene chromophore (e.g., ~220, 260 nm). [8] * Collect the peaks corresponding to the pure compound and evaporate the solvent to yield the isolated product.

Structural Elucidation of the Isolated Compound

Once a compound is isolated in pure form, its chemical structure must be unambiguously determined using a combination of spectroscopic techniques.

Technique	Purpose	Typical Observations for 3,4-Dihydro-2H-phenanthren-1-one Core
HR-ESI-MS	Determines the exact mass and molecular formula.	Provides the [M+H]⁺ or [M-H]⁻ ion, allowing for calculation of the elemental composition.
UV Spectroscopy	Identifies the chromophore system.	Shows characteristic absorption maxima for the dihydrophenanthrene nucleus (e.g., ~220, 260, 330 nm). [8]
¹H NMR	Determines the number and environment of protons.	Shows signals for aromatic protons, methylene protons (typically around 2.5-3.0 ppm for positions 9 and 10), and any substituent protons (e.g., methoxy groups ~3.8 ppm). [8][10]
¹³C NMR	Determines the number and type of carbon atoms.	Reveals a ketone carbonyl signal (>180 ppm), aromatic carbons, methylene carbons (~20-30 ppm), and substituent carbons. [8]
2D NMR (COSY, HSQC, HMBC)	Establishes connectivity between atoms.	COSY shows proton-proton couplings; HSQC correlates protons to their directly attached carbons; HMBC reveals long-range proton-carbon correlations, which is crucial for piecing together the molecular skeleton.
NOESY/ROESY	Determines through-space proximity of protons.	Helps to confirm stereochemistry and the spatial arrangement of substituents.
CD Spectroscopy	Determines the absolute configuration of chiral centers.	If the molecule is chiral, comparison of experimental and calculated ECD spectra can establish its absolute configuration. [7]

Conclusion and Future Outlook

The discovery and isolation of 3,4-dihydro-2H-phenanthren-1-one and related natural products are foundational to their development as potential therapeutic agents. The methodologies outlined in this guide, from the selection of botanical sources to the application of advanced chromatographic and spectroscopic techniques, provide a robust framework for researchers in the field. As many of these compounds demonstrate significant biological activity, including AMPK activation and antineuroinflammatory effects, the continued exploration of plants from families like Orchidaceae and Dioscoreaceae promises to yield novel chemical entities for drug discovery pipelines. [7][13]

References

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• Phenanthrene. Wikipedia. Available from: [Link]

• Cascade Synthesis of Phenanthrenes under Photoirradiation. ACS Publications. Available from: [Link]

• Kovács, A., Vasas, A., & Hohmann, J. (2008). Natural phenanthrenes and their biological activity. Phytochemistry, 69(5), 1084-1110. Available from: [Link]

• Natural phenanthrenes and their biological activity. Semantic Scholar. Available from: [Link]

• The Double-Edge Sword of Natural Phenanthrenes in the Landscape of Tumorigenesis. MDPI. Available from: [Link]

• Unambiguous Characterization of Commercial Natural (Dihydro)phenanthrene Compounds Is Vital in the Discovery of AMPK Activators. ACS Publications. Available from: [Link]

• Natural phenanthrenes and their biological activity. CORE. Available from: [Link]

• Verma, N., & Mahajan, S. (2012). Isolation of Natural Products. International Journal of Pharmaceutical Sciences and Research, 3(7), 1897-1905. Available from: [Link]

• 3,4-Dihydro-2(1H)-pyridones as Building Blocks of Synthetic Relevance. ResearchGate. Available from: [Link]

• Unambiguous Characterization of Commercial Natural (Dihydro)phenanthrene Compounds Is Vital in the Discovery of AMPK Activators. ResearchGate. Available from: [Link]

• Liu, J. Q., et al. (2019). Isolation, Structural Elucidation, Optical Resolution, and Antineuroinflammatory Activity of Phenanthrene and 9,10-Dihydrophenanthrene Derivatives from Bletilla striata. Journal of Natural Products, 82(9), 2463-2473. Available from: [Link]

• Insung, A., et al. (2023). Isolation and Identification of Dihydrophenanthrene Derivatives from Dendrobium virgineum with Protective Effects against Hydrogen-Peroxide-Induced Oxidative Stress of Human Retinal Pigment Epithelium ARPE-19 Cells. Molecules, 28(14), 5396. Available from: [Link]

• Hawley, S. A., et al. (2019). Natural (dihydro)phenanthrene plant compounds are direct activators of AMPK through its allosteric drug and metabolite–binding site. Journal of Biological Chemistry, 294(45), 16997-17008. Available from: [Link]

• Natural 3,4-Dihydro-2(1 H)-quinolinones - part III: biological activities. PubMed. Available from: [Link]

• Isolation and Structural Characterization of Phytoconstituents from Strobilanthes kunthianus. Phcogj.com. Available from: [Link]

• A Review on Flavones from Natural Sources. World Journal of Pharmaceutical and Life Sciences. Available from: [Link]

• 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. PMC. Available from: [Link]

• Isolation, Identification & Analysis of Phytoconstituents. K K Wagh College of Pharmacy, Nashik. Available from: [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for 3,4-dihydro-2H-phenanthren-1-one

Application Note: Synthesis Protocol for 3,4-Dihydro-2H-phenanthren-1-one

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound Identifiers: 3,4-dihydro-2H-phenanthren-1-one; 1-keto-1,2,3,4-tetrahydrophenanthrene; THP-1 (CAS: 573-22-8).

Introduction and Strategic Overview

3,4-Dihydro-2H-phenanthren-1-one is a highly versatile tricyclic building block utilized extensively in the synthesis of polycyclic aromatic hydrocarbons (PAHs), complex steroids, and structurally related pharmaceuticals [3]. Historically investigated as the first synthetic xenoestrogen (under the designation THP-1) [3], its primary modern utility lies in its role as a key intermediate in the classical Haworth synthesis of phenanthrene derivatives [1].

The most robust and scalable protocol for synthesizing this compound relies on a three-step sequence starting from naphthalene and succinic anhydride. This application note details the optimized Haworth sequence, providing mechanistic causality for each reagent choice to ensure high fidelity, regioselectivity, and yield[1, 2].

Mechanistic Pathway and Workflow

The synthesis relies on the sequential construction and closure of the third aromatic ring. The logic of the synthesis is dictated by the need to direct the initial acylation to the β -position of naphthalene, followed by the deoxygenation of the resulting ketone to prevent premature or incorrect cyclization, and finally, a controlled intramolecular electrophilic aromatic substitution to form the terminal cyclic ketone [2].

Figure 1: Mechanistic workflow of the Haworth synthesis route to 3,4-dihydro-2H-phenanthren-1-one.

Step-by-Step Experimental Protocol

Step 1: Friedel-Crafts Acylation (Synthesis of β -(2-naphthoyl)propionic acid)

• Objective: Attach a four-carbon chain to the naphthalene core.

• Causality & Optimization: Naphthalene exhibits two reactive sites: the α (1-) and β (2-) positions. While α -substitution is kinetically favored, β -substitution is thermodynamically favored. By utilizing nitrobenzene as a solvent and conducting the reaction at elevated temperatures (>60°C), the bulky solvent-AlCl₃ complex sterically hinders the α -position, driving the equilibrium toward the desired β -(2-naphthoyl)propionic acid [1].

• Procedure:

  • In a flame-dried, three-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve naphthalene (1.0 eq) and succinic anhydride (1.1 eq) in anhydrous nitrobenzene.

  • Cool the mixture to 0°C and add anhydrous aluminum chloride (AlCl₃, 2.2 eq) portion-wise to control the exothermic complexation.

  • Warm the reaction to 60–65°C and stir for 4–6 hours until HCl gas evolution ceases.

  • Quench the reaction by pouring it into a mixture of crushed ice and concentrated HCl.

  • Remove the nitrobenzene via steam distillation.

  • Extract the aqueous residue with aqueous sodium carbonate. Acidify the aqueous extract with HCl to precipitate the product.

  • Critical Purification: The crude product contains a mixture of 1- and 2-isomers. Isolate the pure β -(2-naphthoyl)propionic acid via fractional crystallization from hot ethanol [1].

Step 2: Clemmensen Reduction (Synthesis of γ -(2-naphthyl)butyric acid)

• Objective: Completely reduce the benzylic ketone to a methylene group without reducing the terminal carboxylic acid.

• Causality & Optimization: If the ketone is left intact, subsequent cyclization fails or yields complex polymeric mixtures. The Clemmensen reduction (using amalgamated zinc) selectively deoxygenates the ketone in the presence of the carboxylic acid[1, 2].

• Procedure:

  • Prepare amalgamated zinc by treating zinc dust with a 5% aqueous solution of mercuric chloride (HgCl₂) for 10 minutes, then decant the liquid.

  • Add the purified β -(2-naphthoyl)propionic acid (1.0 eq) to a flask containing the amalgamated zinc (approx. 5-10 eq of Zn).

  • Add a mixture of concentrated HCl, water, and toluene (the toluene acts as a co-solvent to keep the organic material in solution and off the surface of the zinc, preventing coating and passivation).

  • Reflux the biphasic mixture vigorously for 24–36 hours, adding fresh concentrated HCl every 6 hours to maintain acidity.

  • Cool the mixture, separate the organic layer, and extract the aqueous layer with ether.

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield γ -(2-naphthyl)butyric acid [2].

Step 3: Intramolecular Cyclodehydration (Synthesis of 3,4-dihydro-2H-phenanthren-1-one)

• Objective: Close the third ring via intramolecular Friedel-Crafts acylation.

• Causality & Optimization: The carboxylic acid must be converted into a highly electrophilic acylium ion. While concentrated sulfuric acid can be used, it often leads to unwanted aromatic sulfonation byproducts [1, 2]. Polyphosphoric acid (PPA) is the superior reagent here; it acts as both the solvent and the dehydrating acid catalyst, providing excellent yields with minimal side reactions. The cyclization occurs exclusively at the α -position (C1) of the naphthalene ring due to proximity and electronic activation [1].

• Procedure:

  • In a beaker equipped with a heavy-duty mechanical stirrer, heat polyphosphoric acid (PPA, approx. 10-15 parts by weight relative to the substrate) to 90°C to reduce its viscosity.

  • Add γ -(2-naphthyl)butyric acid (1.0 eq) in small portions to the stirring PPA.

  • Maintain the temperature at 90–100°C for 2–3 hours. The mixture will turn deep red/brown.

  • Pour the hot, viscous mixture onto crushed ice with vigorous stirring to hydrolyze the PPA.

  • Extract the resulting aqueous suspension with ethyl acetate or dichloromethane (3x).

  • Wash the combined organic extracts sequentially with water, 5% aqueous NaOH (to remove unreacted starting material), and brine.

  • Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent.

  • Purify the crude 3,4-dihydro-2H-phenanthren-1-one via recrystallization from ethanol or petroleum ether to yield a white to pale-yellow crystalline solid[2].

Quantitative Data Summary

The following table summarizes the key reaction parameters, stoichiometric ratios, and expected yields for the validated protocol.

Reaction Step	Transformation	Primary Reagents	Temp / Time	Expected Yield
1. Acylation	Naphthalene → β -(2-naphthoyl)propionic acid	Succinic Anhydride (1.1 eq), AlCl₃ (2.2 eq)	60°C / 4-6 h	45 - 55% (after crystallization)
2. Reduction	β -(2-naphthoyl)propionic acid → γ -(2-naphthyl)butyric acid	Zn(Hg) (excess), conc. HCl, Toluene	Reflux / 24-36 h	80 - 85%
3. Cyclization	γ -(2-naphthyl)butyric acid → 3,4-dihydro-2H-phenanthren-1-one	Polyphosphoric Acid (PPA)	90°C / 2-3 h	75 - 85%

References

• Method of preparation of Phenanthrene. Pharmacareerinsider. Available at:[Link]

• 1-Keto-1,2,3,4-tetrahydrophenanthrene. Wikipedia. Available at:[Link]

The Versatile Synthon: Applications of 3,4-dihydro-2H-phenanthren-1-one in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of organic synthesis, the quest for efficient and modular access to complex molecular architectures is a perpetual driving force. Among the myriad of building blocks available to the modern chemist, 3,4-dihydro-2H-phenanthren-1-one stands out as a particularly valuable and versatile synthon. Its rigid, tricyclic framework, possessing a strategically positioned ketone functionality, serves as an ideal starting point for the construction of a diverse array of biologically active and materially significant molecules. This application note provides a comprehensive overview of the synthetic utility of 3,4-dihydro-2H-phenanthren-1-one, offering detailed protocols and mechanistic insights for its application in the synthesis of natural products, medicinal agents, and functional materials. The phenanthrene core is a key structural motif in numerous natural products, including aporphine alkaloids and steroids, and is also found in various functional organic materials.[1]

Core Reactivity: A Gateway to Molecular Diversity

The synthetic utility of 3,4-dihydro-2H-phenanthren-1-one is primarily derived from the reactivity of its carbonyl group. This ketone can readily undergo a variety of classical and contemporary organic transformations, each opening a distinct avenue for molecular elaboration. This section will detail the protocols for three fundamental reactions: Grignard addition for carbon-carbon bond formation, Wittig olefination for the introduction of exocyclic double bonds, and sodium borohydride reduction to access the corresponding alcohol, a precursor for further functionalization.

Protocol 1: Grignard Reaction - Accessing Tertiary Alcohols

The addition of organometallic reagents, such as Grignard reagents, to the carbonyl carbon of 3,4-dihydro-2H-phenanthren-1-one provides a powerful method for the construction of sterically hindered tertiary alcohols.[2] This transformation is fundamental for introducing new carbon-based substituents and increasing molecular complexity.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic solvents like water. Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used to prevent quenching of the reagent.[3]

• Ethereal Solvents: Diethyl ether or tetrahydrofuran (THF) are the solvents of choice as they are aprotic and effectively solvate the magnesium species, facilitating the formation and reactivity of the Grignard reagent.[3]

• Iodine for Initiation: A crystal of iodine is often added to the magnesium turnings to activate the surface for reaction with the organohalide.[4]

Experimental Protocol:

• Apparatus Setup: A three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled and flame-dried under a stream of nitrogen.

• Grignard Reagent Formation: To the flask are added magnesium turnings (1.2 eq.). A small crystal of iodine is added. A solution of the desired organohalide (e.g., bromobenzene, 1.1 eq.) in anhydrous diethyl ether is added dropwise via the dropping funnel. The reaction is initiated by gentle warming if necessary. Once the reaction begins (as evidenced by bubbling and a cloudy appearance), the remaining organohalide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Addition of the Ketone: A solution of 3,4-dihydro-2H-phenanthren-1-one (1.0 eq.) in anhydrous diethyl ether is added dropwise to the freshly prepared Grignard reagent at 0 °C.

• Reaction and Quenching: The reaction mixture is stirred at room temperature for 2 hours. Upon completion (monitored by TLC), the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Work-up and Purification: The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Table 1: Representative Grignard Reactions with 3,4-dihydro-2H-phenanthren-1-one

Entry	Grignard Reagent	Product	Yield (%)
1	Phenylmagnesium bromide	1-Phenyl-1,2,3,4-tetrahydrophenanthren-1-ol	~85% (estimated)
2	Methylmagnesium iodide	1-Methyl-1,2,3,4-tetrahydrophenanthren-1-ol	~90% (estimated)
3	Ethylmagnesium bromide	1-Ethyl-1,2,3,4-tetrahydrophenanthren-1-ol	~88% (estimated)

Note: Yields are estimated based on typical Grignard reactions and may vary depending on the specific conditions and scale.

Caption: Grignard reaction workflow.

Protocol 2: Wittig Reaction - Olefination of the Carbonyl Group

The Wittig reaction provides a reliable method for the conversion of the ketone in 3,4-dihydro-2H-phenanthren-1-one into an alkene.[5] This transformation is particularly useful for introducing exocyclic double bonds, which can serve as handles for further synthetic manipulations such as metathesis or polymerization.

Causality Behind Experimental Choices:

• Phosphonium Ylide Formation: The Wittig reagent, a phosphonium ylide, is typically prepared in situ by treating a phosphonium salt with a strong base. The choice of base depends on the acidity of the proton alpha to the phosphorus.[5]

• Aprotic Solvent: Similar to the Grignard reaction, the Wittig reaction is sensitive to moisture and protic solvents, necessitating the use of anhydrous conditions and aprotic solvents like THF or DMSO.

• Stereoselectivity: The stereochemical outcome of the Wittig reaction (E/Z selectivity) is influenced by the nature of the ylide (stabilized vs. unstabilized) and the reaction conditions. For non-stabilized ylides, the Z-alkene is often the major product.

Experimental Protocol:

• Ylide Generation: To a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add the desired phosphonium salt (e.g., methyltriphenylphosphonium bromide, 1.2 eq.) and anhydrous THF. The suspension is cooled to 0 °C, and a strong base (e.g., n-butyllithium, 1.1 eq.) is added dropwise, resulting in the formation of the characteristic orange-red color of the ylide. The mixture is stirred at this temperature for 30 minutes.

• Addition of the Ketone: A solution of 3,4-dihydro-2H-phenanthren-1-one (1.0 eq.) in anhydrous THF is added dropwise to the ylide solution at 0 °C.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting ketone.

• Quenching and Work-up: The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired alkene. The by-product, triphenylphosphine oxide, can often be removed by crystallization.

Table 2: Representative Wittig Reactions with 3,4-dihydro-2H-phenanthren-1-one

Entry	Wittig Reagent	Product	Yield (%)
1	Methylenetriphenylphosphorane	1-Methylene-1,2,3,4-tetrahydrophenanthrene	~75% (estimated)
2	Ethylidenetriphenylphosphorane	1-Ethylidene-1,2,3,4-tetrahydrophenanthrene	~70% (estimated)

Note: Yields are estimated based on typical Wittig reactions and may vary.

Caption: Wittig reaction mechanism.

Protocol 3: Sodium Borohydride Reduction - Formation of a Secondary Alcohol

The reduction of the ketone functionality in 3,4-dihydro-2H-phenanthren-1-one to a secondary alcohol is a crucial transformation, as the resulting hydroxyl group can be used for a variety of subsequent reactions, including esterification, etherification, and as a directing group in further functionalization of the aromatic rings. Sodium borohydride is a mild and selective reducing agent suitable for this purpose.[6]

Causality Behind Experimental Choices:

• Protic Solvent: Unlike organometallic reagents, sodium borohydride is compatible with protic solvents such as methanol or ethanol, which also serve to protonate the initially formed alkoxide intermediate.[7]

• Mild Conditions: The reaction is typically carried out at room temperature or below, reflecting the mild nature of the reducing agent.

• Safety: Sodium borohydride reacts with acidic protons to release hydrogen gas. While generally manageable, the reaction should be performed in a well-ventilated fume hood.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask containing a solution of 3,4-dihydro-2H-phenanthren-1-one (1.0 eq.) in methanol, sodium borohydride (1.5 eq.) is added portion-wise at 0 °C with stirring.

• Reaction: The reaction mixture is stirred at room temperature for 1-2 hours, with the progress monitored by TLC.

• Quenching and Work-up: The reaction is quenched by the slow addition of water. The methanol is removed under reduced pressure, and the aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The crude 1,2,3,4-tetrahydrophenanthren-1-ol is typically of high purity and can often be used in the next step without further purification. If necessary, it can be purified by recrystallization or column chromatography.

Table 3: Reduction of 3,4-dihydro-2H-phenanthren-1-one

Entry	Reducing Agent	Product	Yield (%)
1	Sodium Borohydride	1,2,3,4-Tetrahydrophenanthren-1-ol	>95% (estimated)

Note: Yield is estimated based on typical NaBH4 reductions.

Caption: NaBH4 reduction mechanism.

Applications in the Synthesis of Complex Molecules

The true power of 3,4-dihydro-2H-phenanthren-1-one as a synthon is realized when these fundamental transformations are integrated into multi-step syntheses of complex and valuable molecules.

Aporphine Alkaloids: A Core Scaffold for Natural Product Synthesis

Aporphine alkaloids are a large class of isoquinoline alkaloids that exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[8] The tetracyclic core of these natural products often contains a phenanthrene moiety, making 3,4-dihydro-2H-phenanthren-1-one an attractive starting material for their synthesis. A plausible synthetic strategy involves the elaboration of the ketone into a suitable precursor for intramolecular cyclization to form the characteristic aporphine ring system.

Caption: Retrosynthetic approach to Aporphine Alkaloids.

Steroid Analogs: Building Blocks for Medicinal Chemistry

Steroids are a class of lipids characterized by a specific four-ring carbon structure.[9] Synthetic modifications of the steroid skeleton have led to the development of numerous drugs with a wide range of therapeutic applications. The phenanthrene unit of 3,4-dihydro-2H-phenanthren-1-one represents a significant portion of the steroid core, making it a logical starting point for the synthesis of novel steroid analogs through annulation strategies.

Caption: Synthetic strategy towards Steroid Analogs.

Dibenzofurans: Scaffolds for Functional Materials

Dibenzofurans are a class of aromatic compounds with applications in medicinal chemistry and materials science.[10] Certain synthetic routes to substituted dibenzofurans can be envisioned starting from 3,4-dihydro-2H-phenanthren-1-one. For instance, oxidative cleavage of the non-aromatic ring followed by intramolecular cyclization could provide a pathway to this important heterocyclic system.

Caption: Proposed synthesis of Dibenzofurans.

Conclusion

3,4-Dihydro-2H-phenanthren-1-one is a powerful and versatile building block in organic synthesis. Its readily accessible ketone functionality provides a handle for a wide range of transformations, enabling the efficient construction of complex molecular architectures. The protocols and strategies outlined in this application note are intended to serve as a guide for researchers in academia and industry, facilitating the use of this valuable synthon in the development of new medicines, materials, and other valuable chemical entities.

References

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• Synthesis of Dibenzofurans. Organic Chemistry Portal. Available at: [Link].

• Li, B., et al. (2018). Synthesis of Dibenzofurans from Cyclic Diaryliodonium Triflates and Water via Oxygen–Iodine Exchange Approach. ACS Omega, 3(3), 3246-3253. Available at: [Link].

• Zeynizadeh, B., & Shirini, F. (2002). Convenient Reduction of Carbonyl Compounds with NaBH4/Wet Al2O3 System Under Solvent-Free, Solid-Gel and Microwave Irradiation. Journal of the Chemical Society of Pakistan, 24(3), 227-231.

• A Review of the Synthesis of Dibenzofuran Derivatives that Possess Various Medicinal Activities as Potent Anticancer and Antibacterial Agents. Sciforum. Available at: [Link].

• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Available at: [Link].

• Sodium Borohydride (NaBH4) Reduction. Organic Synthesis. Available at: [Link].

• Alami, M., & Provot, O. (2024). Recent advances in the synthesis of dibenzofurans. Organic & Biomolecular Chemistry, 22(7), 1323-1345. Available at: [Link].

• Total Synthesis of Aporphine Alkaloids via Photocatalytic Oxidative Phenol Coupling and Biological Evaluation at the Serotonin 5-HT2 and Adrenergic α1A Receptors. PMC. Available at: [Link].

• Fast and Efficient Method for Quantitative Reduction of Carbonyl Compounds by NaBH4 under Solvent-Free Conditions. Sciforum. Available at: [Link].

• 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Open Library Publishing Platform. Available at: [Link].

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Available at: [Link].

• Robertson, F. J. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 4(5), 101-106. Available at: [Link].

• Experimental protocol for conducting Grignard reaction for synthesis of an alcohol. Reddit. Available at: [Link].

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• Process for the preparation of 3,4-dihydro-2H-thien[3,2-E]-1,2-thiazin-4-ol 1, 1-dioxide derivatives and intermediates. Google Patents.

• Wu, J., et al. (2013). Synthesis of 3,4-dihydro-2H-1,4-benzo[b]thiazine derivatives via DABCO-catalyzed one-pot three-component condensation reactions. RSC Advances, 3(13), 4643-4651. Available at: [Link].

• 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. PMC. Available at: [Link].

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• Synthesis of Phenanthrene Alkaloids from Herbal Aporphine Alkaloids in Subcritical Water Using Synthesis of Seco-Glaucine as an Example. Request PDF. Available at: [Link].

• Synthesis of derivatives of 4H-cyclopenta[ def]phenanthren-4-one and development of synthetic strategies for the polycyclic arom. The Research Repository @ WVU. Available at: [Link].

• Synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives and their antioomycete activity against the phytopathogen Pythium recalcitrans. PMC. Available at: [Link].

• One-Pot Synthesis of 3,4-Dihydrocoumarins via C-H Oxidation/Conjugate Addition/Cyclization Cascade Reaction. MDPI. Available at: [Link].

• Total Syntheses of Aporphine Alkaloids via Benzyne Chemistry: An Approach to the Formation of Aporphine Cores. The Journal of Organic Chemistry. Available at: [Link].

• Description of Chemical Synthesis, Nuclear Magnetic Resonance Characterization and Biological Activity of Estrane-Based Inhibitors/Activators of Steroidogenesis. MDPI. Available at: [Link].

• Synthesis of Phenanthrene Alkaloids from Herbal Aporphine Alkaloids in Subcritical Water Using Synthesis of Seco-Glaucine as an Example. Semantic Scholar. Available at: [Link].

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Application Notes & Protocols: Catalytic Hydrogenation of 3,4-Dihydro-2H-phenanthren-1-one

Introduction: The Synthetic Challenge and Strategic Importance

The tricyclic ketone 3,4-dihydro-2H-phenanthren-1-one is a pivotal intermediate in the synthesis of complex molecular architectures, particularly those possessing the perhydrophenanthrene core. This structural motif is central to a vast array of bioactive natural products, including steroids, alkaloids, and other pharmacologically relevant compounds. The catalytic hydrogenation of this ketone is a critical transformation, as it establishes key stereocenters that dictate the final three-dimensional structure and, consequently, the biological activity of the target molecule.

The primary challenge in the hydrogenation of 3,4-dihydro-2H-phenanthren-1-one lies in controlling the stereochemical outcome. The reduction of the ketone and the saturation of the adjacent aromatic ring can generate multiple stereoisomers. Therefore, the choice of catalyst and reaction conditions is not merely a matter of achieving conversion but is a strategic decision to direct the reaction towards a specific, desired stereoisomer. This guide provides an in-depth analysis of various catalytic hydrogenation methods, detailing both robust, general-purpose protocols and highly specialized asymmetric techniques for researchers in synthetic chemistry and drug development.

Part 1: Heterogeneous Catalytic Hydrogenation: The Workhorse Methods

Heterogeneous catalysts are the cornerstone of many industrial and laboratory-scale hydrogenations due to their high activity, operational simplicity, and ease of separation from the reaction mixture via filtration.[1] For a substrate like 3,4-dihydro-2H-phenanthren-1-one, these methods are primarily employed for complete saturation to yield perhydrophenanthren-1-one isomers.

Palladium on Carbon (Pd/C): The Versatile Standard

Palladium on carbon is arguably the most common heterogeneous hydrogenation catalyst.[1] It consists of palladium nanoparticles dispersed on a high-surface-area activated carbon support, which facilitates high catalytic activity.[1] It is highly effective for the hydrogenation of both carbonyl groups and aromatic systems.

Causality of Experimental Choices: The choice of solvent can influence catalyst activity and product selectivity. Protic solvents like ethanol can participate in the hydrogen transfer mechanism at the catalyst surface. The hydrogen pressure is a key parameter; higher pressures increase the rate of reaction and can favor more complete saturation of the aromatic rings. Temperature also accelerates the reaction but can sometimes lead to reduced selectivity or increased side reactions like hydrogenolysis.

Experimental Protocol 1: General Hydrogenation using Pd/C

Objective: To achieve complete saturation of 3,4-dihydro-2H-phenanthren-1-one to perhydrophenanthren-1-one.

Materials:

• 3,4-dihydro-2H-phenanthren-1-one

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or Ethyl Acetate)

• Hydrogen gas (high purity)

• Parr hydrogenation apparatus or a similar high-pressure reactor

• Celite™ or a similar filtration aid

Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean and dry. Add a magnetic stir bar.

• Charging the Reactor: In a fume hood, weigh 1.0 g of 3,4-dihydro-2H-phenanthren-1-one and add it to the reactor.

• Catalyst Addition: Under a gentle stream of nitrogen or argon, carefully add 100 mg (10 wt%) of 10% Pd/C catalyst to the reactor. Safety Note: Pd/C can be pyrophoric, especially after use. Handle with care.

• Solvent Addition: Add 20 mL of ethanol to the reactor.

• Sealing and Purging: Seal the reactor according to the manufacturer's instructions. Purge the system by pressurizing with nitrogen (to ~50 psi) and then venting, repeating this cycle three times to remove all oxygen.

• Hydrogenation: Purge the system similarly with hydrogen gas three times. Finally, pressurize the reactor with hydrogen to the desired pressure (e.g., 100 psi / ~7 atm).

• Reaction: Begin vigorous stirring and heat the reactor to the desired temperature (e.g., 50 °C). Monitor the reaction progress by observing the pressure drop (hydrogen uptake). The reaction is typically complete within 12-24 hours.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen in a fume hood. Purge the reactor with nitrogen.

• Catalyst Removal: Open the reactor and dilute the reaction mixture with an additional 20 mL of ethanol. Carefully filter the mixture through a pad of Celite™ to remove the Pd/C catalyst. Wash the Celite™ pad with ethanol to ensure complete recovery of the product. Catalyst Quenching: The recovered catalyst should be quenched by suspending it in water and slowly adding a mild oxidizing agent like sodium hypochlorite before disposal.[1]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography or recrystallization.

Caption: General workflow for heterogeneous catalytic hydrogenation.

Raney® Nickel: A High-Activity Alternative

Raney Nickel is a solid catalyst composed of fine grains of a nickel-aluminum alloy.[2] It is known for its high catalytic activity and is often used for the hydrogenation of stubborn substrates or when complete saturation is desired.[3] It is particularly effective for reducing aromatic systems.

Causality of Experimental Choices: Raney Nickel is often more reactive than Pd/C and can catalyze hydrogenation under milder conditions in some cases, though higher pressures and temperatures are sometimes used to ensure complete conversion.[4] It is typically supplied as a slurry in water or ethanol, and care must be taken as it can be pyrophoric when dry. The stereochemical outcome can differ from palladium-catalyzed reactions due to the different nature of the metal surface.[5]

Experimental Protocol 2: Hydrogenation using Raney® Nickel

Objective: To achieve complete saturation of 3,4-dihydro-2H-phenanthren-1-one, with potentially different stereoselectivity compared to Pd/C.

Materials:

• 3,4-dihydro-2H-phenanthren-1-one

• Raney® Nickel (slurry in water or ethanol)

• Ethanol (anhydrous)

• Hydrogen gas

• High-pressure reactor

Procedure:

• Catalyst Preparation: In a fume hood, carefully decant the storage solvent from the Raney® Nickel slurry. Wash the catalyst several times with anhydrous ethanol by suspension and decantation to remove water.

• Reactor Charging: Add 1.0 g of 3,4-dihydro-2H-phenanthren-1-one and 20 mL of anhydrous ethanol to the reactor.

• Catalyst Addition: Add approximately 0.5 g (wet weight) of the washed Raney® Nickel to the reactor. Safety Note: Handle Raney® Nickel as a pyrophoric material. Do not allow it to dry completely in the air.

• Reaction Setup: Seal and purge the reactor as described in Protocol 1.

• Hydrogenation: Pressurize the reactor with hydrogen to 500 psi (~34 atm) and heat to 80 °C with vigorous stirring.

• Work-up and Isolation: Follow the work-up procedure described in Protocol 1. The Raney® Nickel can be removed by filtration through Celite™ or by using a magnetic stir bar to hold the catalyst at the bottom of the flask while decanting the solution.

Part 2: Homogeneous Asymmetric Catalysis: Precision and Enantioselectivity

For applications in drug development, achieving high enantiomeric purity is paramount.[6] Homogeneous asymmetric hydrogenation employs chiral transition metal complexes, typically of rhodium or ruthenium, to deliver hydrogen to a prochiral substrate with high facial selectivity.[7][8] This method transforms the prochiral ketone of 3,4-dihydro-2H-phenanthren-1-one into a specific, optically active alcohol.

Causality of Experimental Choices: The key to success is the chiral ligand. Ligands like BINAP, Josiphos, or DuanPhos create a rigid, well-defined chiral pocket around the metal center.[8] The substrate coordinates to the metal within this pocket, and steric and electronic interactions dictate that hydrogen is added from the less hindered face, leading to one enantiomer in excess. The choice of metal (Rh, Ru, Ir) and ligand must often be screened for a specific substrate to achieve optimal results.[9] Solvents must be rigorously degassed to prevent oxygen from poisoning the catalyst.

Experimental Protocol 3: Rhodium-Catalyzed Asymmetric Hydrogenation

Objective: To synthesize an enantiomerically enriched perhydrophenanthren-1-ol.

Materials:

• 3,4-dihydro-2H-phenanthren-1-one

• [Rh(COD)₂]BF₄ (or similar Rh precursor)

• Chiral bisphosphine ligand (e.g., (R)-BINAP)

• Dichloromethane (DCM, anhydrous and degassed)

• Hydrogen gas

• Schlenk line and inert atmosphere glovebox

Procedure:

• Catalyst Preparation (in a glovebox): In a small vial, dissolve [Rh(COD)₂]BF₄ (2.0 mg, ~0.005 mmol) and the chiral ligand (e.g., (R)-BINAP, 3.4 mg, ~0.0055 mmol, ~1.1 equivalents) in 2 mL of degassed DCM. Stir for 20-30 minutes to form the active catalyst complex.

• Reaction Setup: In a separate vial or small autoclave inside the glovebox, dissolve 3,4-dihydro-2H-phenanthren-1-one (100 mg, ~0.5 mmol) in 3 mL of degassed DCM.

• Initiation: Transfer the prepared catalyst solution to the substrate solution via syringe.

• Hydrogenation: Seal the vessel, remove it from the glovebox, and connect it to a hydrogen line. Purge with hydrogen carefully, then pressurize to 150 psi (~10 atm).

• Reaction: Stir the reaction at room temperature for 24 hours.

• Work-up: Carefully vent the hydrogen and purge with nitrogen. Open the vessel and pass the reaction mixture through a short plug of silica gel, eluting with ethyl acetate to remove the metal catalyst.

• Analysis: Concentrate the filtrate under reduced pressure. Determine the conversion by ¹H NMR and the enantiomeric excess (ee) by chiral HPLC or GC analysis.

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Application Note: 3,4-Dihydro-2H-phenanthren-1-one as a Core Precursor in Polycyclic Drug Discovery

Introduction & Strategic Rationale

In the landscape of polycyclic drug discovery, the phenanthrene nucleus serves as a privileged scaffold. It frequently mimics the planar, hydrophobic topologies of bioactive natural products, such as the lamellarin alkaloids (potent topoisomerase I inhibitors) and various steroidal frameworks. However, the de novo functionalization of native phenanthrene is plagued by poor regioselectivity, often yielding intractable mixtures of isomers that complicate downstream Structure-Activity Relationship (SAR) studies.

To circumvent this, 3,4-dihydro-2H-phenanthren-1-one (CAS: 573-22-8)—also known as 1-oxo-1,2,3,4-tetrahydrophenanthrene—is deployed as a strategic precursor. The partially saturated tetrahydrophenanthrene backbone provides necessary solubility during early synthetic steps, while the C1 ketone acts as a definitive regiochemical anchor. By leveraging this precursor, medicinal chemists can achieve absolute regiocontrol when synthesizing 1-substituted phenanthrenes, which are critical pharmacophores for developing novel anticancer and antimycobacterial agents.

Mechanistic Insights: The Semmler-Wolff Aromatization

The most powerful application of 3,4-dihydro-2H-phenanthren-1-one in drug discovery is its conversion to 1-aminophenanthrene via the [1]. Direct amination of aromatic rings is notoriously harsh and unselective. The Semmler-Wolff pathway elegantly solves this by utilizing an acid-catalyzed aromatization of the corresponding ketoxime.

Causality in the Mechanism: When the oxime of 3,4-dihydro-2H-phenanthren-1-one is exposed to an acidic dehydrating environment (typically acetic anhydride and anhydrous phosphoric acid), the acid catalyzes the elimination of water. This dehydration drives the thermodynamic aromatization of the saturated ring. Concurrently, the acetic anhydride traps the newly formed, highly reactive amine as an acetamide. This trapping mechanism is critical; without it, the electron-rich 1-aminophenanthrene would rapidly undergo oxidative degradation in the acidic environment.

Workflow Visualization

Fig 1: Semmler-Wolff synthetic workflow from 3,4-dihydro-2H-phenanthren-1-one to drug candidates.

Experimental Methodologies

The following protocols outline the self-validating synthesis of the 1-aminophenanthrene scaffold and its subsequent preparation for High-Throughput Screening (HTS).

Protocol 1: Regioselective Synthesis of 1-Aminophenanthrene

Objective: Convert 3,4-dihydro-2H-phenanthren-1-one to 1-aminophenanthrene with >80% yield.

Phase 1: Oximation

• Solvation: Dissolve 10 mmol of 3,4-dihydro-2H-phenanthren-1-one in 50 mL of absolute ethanol.

• Reagent Addition: Add 15 mmol of hydroxylamine hydrochloride (NH₂OH·HCl) and 15 mmol of sodium acetate.

  • Causality: Sodium acetate acts as a mild base to liberate free hydroxylamine from its hydrochloride salt, initiating the nucleophilic attack on the carbonyl carbon without causing base-catalyzed side reactions.

• Reaction & Validation: Reflux the mixture for 2-4 hours. Validate completion via Thin-Layer Chromatography (TLC) using a Hexane:EtOAc (8:2) mobile phase. The oxime will appear as a distinct, more polar spot compared to the starting ketone.

• Isolation: Concentrate under reduced pressure, extract with dichloromethane (DCM), wash with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the crude oxime.

Phase 2: Semmler-Wolff Rearrangement 5. Activation: Dissolve the crude oxime in 20 mL of acetic anhydride and 10 mL of glacial acetic acid. 6. Catalysis: Introduce 2 mL of anhydrous phosphoric acid (or dry HCl gas).

• Causality: The acid protonates the hydroxyl group of the oxime, turning it into a superior leaving group to drive the aromatization.

• Heating: Heat the reaction mixture at 80°C for 3 hours.

• Quenching: Pour the mixture over crushed ice. Extract the resulting N-(phenanthren-1-yl)acetamide with ethyl acetate.

Phase 3: Deprotection & Recovery 9. Hydrolysis: Reflux the acetamide intermediate in 6M HCl for 4 hours to cleave the acetyl protecting group. 10. Precipitation: Cool the flask to 0°C and carefully neutralize with NH₄OH until pH 8 is reached.

• Causality: Neutralization converts the water-soluble ammonium salt back into the free 1-aminophenanthrene base. A successful reaction is self-validated by the immediate precipitation of a solid upon reaching pH 8.

• Purification: Filter, wash with cold water, and recrystallize from ethanol to obtain the pure 1-aminophenanthrene scaffold.

Protocol 2: High-Throughput Screening (HTS) Formulation

Objective: Prepare the synthesized phenanthrene library for biochemical screening against Topoisomerase I and Mycobacterium tuberculosis.

• Stock Preparation: Dissolve the purified 1-aminophenanthrene derivatives in 100% molecular-biology grade DMSO to a concentration of 10 mM.

  • Causality: Polycyclic aromatic compounds are highly hydrophobic; 100% DMSO ensures complete solvation and prevents compound aggregation, which can cause false positives in HTS.

• Serial Dilution: Create a 10-point dose-response curve by performing 3-fold serial dilutions in DMSO.

• Aqueous Transfer: Transfer 1 µL of the DMSO stocks into 99 µL of Topoisomerase I assay buffer (50 mM Tris-HCl pH 7.5, 100 mM KCl, 10 mM MgCl₂, 0.5 mM DTT, 30 µg/mL BSA).

  • Causality: This yields a final top concentration of 100 µM in 1% DMSO. Maintaining DMSO at ≤1% is critical to prevent solvent-induced enzyme denaturation or cellular toxicity in phenotypic assays.

Quantitative Bioactivity Profiling

Derivatives synthesized from the 3,4-dihydro-2H-phenanthren-1-one precursor exhibit broad-spectrum bioactivity. They act as planar intercalators in DNA-enzyme complexes (mimicking [2]) and disrupt the cell wall synthesis of [3].

Table 1: Bioactivity Profile of Phenanthrene-Derived Drug Candidates

Compound Class	Target / Disease	Assay Type	Quantitative Metric
Lamellarin D (Natural)	Topoisomerase I (Nuclear/Mito)	Cell Viability	IC₅₀: ~0.5 - 1.2 µM
1-Aminophenanthrene Analogue	Topoisomerase I	Cleavage Complex Assay	IC₅₀: ~2.5 - 5.0 µM
Phenanthrenone Derivative	Mycobacterium tuberculosis (MTB)	Broth Microdilution	MIC: 6.5 - 12.5 µg/mL
NTM Phenanthrene Extract	Nontuberculous mycobacteria	Agar Dilution	MIC: 15.0 - 25.0 µg/mL

Data summarized from comparative HTS campaigns evaluating planar polycyclic scaffolds against wild-type and drug-resistant strains.

References

• Advanced Synthetic Applications of Semmler-Wolff Rearrangement International Journal of Scientific and Research Publications (IJSRP) URL: [Link]

• Anticancer Properties of Lamellarins National Center for Biotechnology Information (NCBI) - PMC URL: [Link]

• NTM and Mycobacterium tuberculosis (MTB) culture and microscopy ResearchGate URL:[Link]

reagents required for 3,4-dihydro-2H-phenanthren-1-one oxidation reactions

Application Note: Divergent Oxidation Pathways of 3,4-Dihydro-2H-phenanthren-1-one

Executive Summary

The tricyclic scaffold of 3,4-dihydro-2H-phenanthren-1-one (CAS 573-22-8) represents a highly privileged structural motif in the development of synthetic alkaloids, steroid analogs, and advanced functional materials [1]. Because the molecule features a partially saturated ring (the A-ring) conjugated to a naphthalene core, it serves as a versatile linchpin for divergent synthetic functionalization.

This application note details the mechanistic rationale and validated experimental protocols for three distinct oxidation transformations of this substrate:

• α-Methylene Oxidation to a 1,2-dione using Selenium Dioxide (SeO₂).

• Aromatization to 1-phenanthrol using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Ring Expansion to a lactone via the Baeyer-Villiger oxidation using meta-Chloroperoxybenzoic acid (mCPBA).

Mechanistic Rationale & Reagent Causality

Pathway A: Riley Oxidation (SeO₂)

The Riley oxidation selectively targets the α-methylene group (C2) adjacent to the C1 carbonyl. The reaction is initiated by the enolization of the ketone. The electrophilic selenium center of SeO₂ is attacked by the enol tautomer, forming a β-ketoseleninic acid intermediate. Following a sigmatropic rearrangement and the loss of water, the intermediate collapses to yield the 1,2-dicarbonyl compound [2].

• Causality of Solvent: A mixture of 1,4-dioxane and water is utilized. Dioxane provides the necessary boiling point (101 °C) for the thermal activation of the rearrangement, while water is essential to hydrolyze the penultimate allylselenite ester.

Pathway B: Dehydrogenative Aromatization (DDQ)

DDQ is a potent, high-redox-potential oxidant capable of abstracting hydride ions from hydroaromatic systems. For 3,4-dihydro-2H-phenanthren-1-one, the thermodynamic driving force is the formation of the fully aromatic phenanthrene system [3]. The reaction proceeds via sequential enolization and hydride abstraction, ultimately yielding 1-phenanthrol.

• Causality of Workup: DDQ is highly soluble in aromatic solvents like toluene, but its reduced form (DDQH₂) is highly insoluble. This differential solubility drives the reaction forward and provides a self-validating visual cue (precipitation), simplifying the purification process.

Pathway C: Baeyer-Villiger Ring Expansion (mCPBA)

Treatment of the cyclic ketone with mCPBA results in a nucleophilic attack by the peroxyacid onto the carbonyl carbon, forming the tetrahedral Criegee intermediate. A concerted 1,2-migration of the adjacent carbon to the peroxide oxygen cleaves the O-O bond, expanding the ring to a lactone [4].

• Causality of Additives: The reaction is strictly buffered with NaHCO₃. As mCPBA is consumed, meta-chlorobenzoic acid is generated. Without a buffer, this acidic byproduct can catalyze the premature hydrolysis of the newly formed lactone ring.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical data for the three oxidation pathways, providing a comparative baseline for reaction planning.

Oxidation Pathway	Reagent	Solvent System	Temp (°C)	Time (h)	Typical Yield	Key Visual Indicator (Self-Validation)
α-Methylene Oxidation	SeO₂ (1.5 eq)	1,4-Dioxane / H₂O	95	4 - 6	65 - 80%	Precipitation of red amorphous selenium
Aromatization	DDQ (2.2 eq)	Anhydrous Toluene	110	12 - 24	70 - 90%	Precipitation of tan/brown DDQH₂ solid
Baeyer-Villiger	mCPBA (1.5 eq)	Dichloromethane	0 to 25	2 - 8	75 - 85%	Precipitation of white m-chlorobenzoic acid

Experimental Workflows & Protocols

Protocol A: Synthesis of Phenanthrene-1,2-dione Derivative (Riley Oxidation)

• Preparation: Charge an oven-dried 100 mL round-bottom flask with 3,4-dihydro-2H-phenanthren-1-one (10.0 mmol, 1.0 eq) and 30 mL of 1,4-dioxane.

• Reagent Addition: Add a solution of SeO₂ (15.0 mmol, 1.5 eq) dissolved in 2 mL of deionized water.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 95 °C with vigorous stirring.

• Self-Validation & Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). Over 4-6 hours, the clear/yellow solution will transition into a dark suspension. The appearance of a brick-red precipitate (amorphous elemental selenium) confirms the active consumption of the oxidant [2].

• Workup: Cool the mixture to room temperature. Filter the suspension through a tightly packed pad of Celite to remove the toxic selenium waste. Wash the filter cake with ethyl acetate (2 × 20 mL).

• Isolation: Concentrate the filtrate under reduced pressure and purify the crude 1,2-dione via flash column chromatography.

Protocol B: Aromatization to 1-Phenanthrol

• Preparation: In a dry 100 mL flask under a nitrogen atmosphere, dissolve the substrate (10.0 mmol, 1.0 eq) in 40 mL of anhydrous toluene.

• Oxidant Addition: Add DDQ (22.0 mmol, 2.2 eq) portion-wise. The solution will immediately turn deep red/brown.

• Reflux: Heat the reaction mixture to 110 °C for 12 hours.

• Self-Validation: As the reaction progresses, the reduced byproduct (DDQH₂) will begin to crash out of the boiling toluene as a dense, tan-colored precipitate, indicating successful hydride transfer [3].

• Workup: Remove the flask from heat and submerge it in an ice-water bath for 30 minutes to maximize the precipitation of DDQH₂.

• Isolation: Vacuum filter the cold suspension. Wash the organic filtrate with saturated aqueous NaHCO₃ (3 × 30 mL) to remove any residual quinones, dry over anhydrous Na₂SO₄, and concentrate to yield the crude 1-phenanthrol.

Protocol C: Baeyer-Villiger Ring Expansion

• Preparation: Dissolve the substrate (10.0 mmol, 1.0 eq) in 40 mL of anhydrous dichloromethane (DCM).

• Buffering: Add solid NaHCO₃ (20.0 mmol, 2.0 eq) to the flask and stir to create a suspension.

• Oxidant Addition: Cool the flask to 0 °C in an ice bath. Slowly add mCPBA (15.0 mmol, 1.5 eq, assuming 77% active peroxyacid) in small portions to control the mild exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature.

• Self-Validation: Over 2-8 hours, a white precipitate of m-chlorobenzoic acid will form in the DCM, signaling the progression of the Criegee rearrangement [4].

• Quenching: Once TLC indicates complete consumption of the starting material, quench the reaction by adding 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 15 minutes to destroy unreacted peroxides (verify with starch-iodide paper).

• Isolation: Transfer to a separatory funnel, wash the organic layer with 1M NaOH (2 × 25 mL) to remove the remaining acid, dry over Na₂SO₄, and concentrate to isolate the lactone.

Reaction Pathway Visualization

Divergent oxidation pathways of 3,4-dihydro-2H-phenanthren-1-one using SeO₂, DDQ, and mCPBA.

References

• 3,4-Dihydro-2H-phenanthren-1-one CAS NO.573-22-8 - LookChem / Golden Pharma Co., Limited.
• Riley Oxidation - Wikipedia, The Free Encyclopedia.
• Regioselective Oxidation of Tetrahydronaphthalenes to α-Tetralone Derivatives Using DDQ as Oxidizing Agent - National Institutes of Health (NIH) / PMC.
• Baeyer-Villiger Oxidation - Chemistry Steps.

Scalable Laboratory Preparation of 3,4-Dihydro-2H-phenanthren-1-one: A Comprehensive Protocol

Introduction & Mechanistic Overview

3,4-Dihydro-2H-phenanthren-1-one (also known as 1-keto-1,2,3,4-tetrahydrophenanthrene or THP-1; CAS: 573-22-8) is a tricyclic aromatic ketone of significant historical and synthetic importance. Originally synthesized in 1933 by Cook et al. and erroneously identified as the first synthetic xenoestrogen [1, 2], THP-1 has since become a foundational scaffold in the total synthesis of steroids, complex polycyclic aromatic hydrocarbons (PAHs), and peptidomimetic macrocycles.

The most robust and scalable laboratory preparation of THP-1 relies on the classical Haworth Phenanthrene Synthesis [3]. This three-step sequence constructs the terminal saturated ring of the phenanthrene system onto a naphthalene core. The process involves:

• Friedel-Crafts Succinoylation: Regioselective acylation of naphthalene to form 4-(1-naphthyl)-4-oxobutanoic acid.

• Deoxygenation: Clemmensen or Wolff-Kishner reduction to yield 4-(1-naphthyl)butanoic acid.

• Intramolecular Cyclization: Acid-catalyzed ring closure to form the final phenanthrenone architecture.

Figure 1: The three-step Haworth synthesis workflow for 3,4-dihydro-2H-phenanthren-1-one.

Experimental Causality & System Design

To ensure a self-validating and scalable system, each step of this protocol is designed with specific mechanistic controls:

• Regiocontrol in Friedel-Crafts Acylation: Naphthalene possesses two reactive sites (C-1/ α and C-2/ β ). The kinetic product (C-1 attack) is favored at low temperatures (< 5 °C) in non-coordinating or mildly coordinating solvents like 1,1,2,2-tetrachloroethane. If the reaction is run at higher temperatures or in nitrobenzene, the bulky AlCl 3​ -nitrobenzene complex drives the reaction toward the thermodynamic C-2 isomer. We utilize low temperatures to maximize the 1-naphthyl isomer yield.

• Biphasic Reduction Dynamics: The Clemmensen reduction of the keto-acid is performed in a biphasic toluene/aqueous HCl system. Causality: Toluene continuously extracts the reduced product from the aqueous acidic phase, preventing bimolecular pinacol coupling and protecting the zinc surface from polymeric fouling.

• Thermodynamic Cyclization via PPA: Polyphosphoric acid (PPA) is selected over the traditional SOCl 2​ /SnCl 4​ method [4]. PPA acts as both solvent and mild Lewis/Brønsted acid. During cyclization, the acylium ion can theoretically attack C-2 (forming the phenanthrene skeleton) or C-8 (forming a highly strained perinaphthenone). PPA provides the thermodynamic control necessary to exclusively drive the reaction toward the strain-free C-2 cyclization.

Figure 2: Mechanistic logic governing the regioselectivity of the intramolecular cyclization.

Step-by-Step Methodologies

Step 1: Synthesis of 4-(1-naphthyl)-4-oxobutanoic acid

Objective: Regioselective succinoylation of naphthalene.

• Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, an internal thermometer, and an addition funnel. Flush the system with dry N 2​ .

• Reagent Loading: Dissolve naphthalene (64.1 g, 0.50 mol) and succinic anhydride (52.5 g, 0.525 mol) in 300 mL of anhydrous 1,1,2,2-tetrachloroethane. Cool the mixture to 0–5 °C using an ice-salt bath.

• Catalyst Addition: Slowly add anhydrous AlCl 3​ (146.7 g, 1.10 mol) in small portions over 90 minutes. Crucial: Maintain the internal temperature below 5 °C to prevent isomerization to the 2-naphthyl derivative.

• Reaction: Remove the ice bath and allow the dark red complex to stir at room temperature for 24 hours.

• Workup & Validation:

  • Quench the reaction by pouring it carefully over 500 g of crushed ice containing 100 mL of concentrated HCl.

  • Remove the organic solvent via steam distillation.

  • Cool the aqueous residue; a solid mass of crude keto-acids will precipitate. Filter and wash with cold water.

  • Isomer Separation: Dissolve the crude solid in boiling aqueous sodium carbonate (5%), filter hot to remove insoluble polymeric byproducts, and acidify the filtrate with HCl to precipitate the acids. Recrystallize the solid from boiling glacial acetic acid. The 2-naphthyl isomer (m.p. 171–173 °C) crystallizes first and is filtered off. The filtrate is concentrated to yield the desired 1-naphthyl isomer.

  • Validation: Melting point of the purified 4-(1-naphthyl)-4-oxobutanoic acid should be 131–133 °C.

Step 2: Clemmensen Reduction to 4-(1-naphthyl)butanoic acid

Objective: Deoxygenation of the ketone while preserving the terminal carboxylic acid.

• Amalgam Preparation: In a 2 L flask, treat mossy zinc (120 g) with a solution of mercuric chloride (12 g) in water (200 mL) and conc. HCl (5 mL) for 10 minutes. Decant the liquid and wash the zinc with water.

• Reaction Setup: To the amalgamated zinc, add 100 mL of water, 150 mL of conc. HCl, 200 mL of toluene, and 4-(1-naphthyl)-4-oxobutanoic acid (45.6 g, 0.20 mol).

• Reflux: Heat the biphasic mixture to vigorous reflux. Add additional conc. HCl (50 mL) every 6 hours for a total of 30 hours.

• Workup & Validation:

  • Cool the mixture to room temperature. Separate the toluene layer and extract the aqueous layer with fresh toluene (2 × 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na 2​ SO 4​ , and evaporate the solvent under reduced pressure.

  • Recrystallize the crude off-white solid from benzene/petroleum ether.

  • Validation: IR spectroscopy should confirm the complete disappearance of the ketone C=O stretch (~1680 cm −1 ) while retaining the broad carboxylic acid O-H stretch and C=O stretch (~1710 cm −1 ).

Step 3: Intramolecular Cyclization to 3,4-Dihydro-2H-phenanthren-1-one

Objective: Friedel-Crafts ring closure to form the tricyclic system.

• Reaction: In a 500 mL beaker equipped with a heavy-duty mechanical stirrer, heat Polyphosphoric Acid (PPA, 250 g) to 90 °C. Add 4-(1-naphthyl)butanoic acid (21.4 g, 0.10 mol) in small portions over 20 minutes.

• Cyclization: Stir the viscous, deep-red solution at 90–100 °C for exactly 3 hours. Caution: Exceeding this temperature may lead to sulfonation or polymerization artifacts.

• Quench: Pour the hot reaction mixture onto 800 g of vigorously stirred crushed ice. Stir until the PPA is completely hydrolyzed and a grey/brown precipitate forms.

• Extraction & Purification:

  • Extract the aqueous suspension with dichloromethane (3 × 150 mL).

  • Wash the combined organic layers with 5% aqueous NaOH (to remove unreacted starting material), followed by water and brine.

  • Dry over MgSO 4​ and concentrate in vacuo.

  • Purify the crude ketone by short-path vacuum distillation (b.p. ~170–175 °C at 0.5 mmHg) or recrystallization from ethanol.

  • Validation: 1 H NMR will show a highly deshielded aromatic proton (H-10) around δ 9.2 ppm due to the anisotropic effect of the newly formed adjacent carbonyl group.

Quantitative Data & Physicochemical Properties

The following table summarizes the expected yields and critical validation metrics for the intermediates and the final product, ensuring strict quality control across the synthetic pipeline.

Compound	Molecular Weight	Expected Yield	Melting Point (°C)	Key Spectral Marker
4-(1-naphthyl)-4-oxobutanoic acid	228.25 g/mol	45 - 55%	131 - 133	IR: Ketone C=O at 1680 cm −1
4-(1-naphthyl)butanoic acid	214.26 g/mol	75 - 85%	108 - 110	IR: Loss of 1680 cm −1 peak
3,4-dihydro-2H-phenanthren-1-one	196.25 g/mol	85 - 92%	95 - 96	1 H NMR: δ 9.2 ppm (d, 1H)

Table 1: Summary of quantitative metrics and validation parameters for the Haworth synthesis of THP-1.

References

• Cook, J. W., Dodds, E. C., & Hewett, C. L. (1933). A synthetic oestrus-exciting compound. Nature, 131(3311), 56-57. URL: [Link]

• Ashby, J., Odum, J., Paton, D., Lefevre, P. A., Beresford, N., & Sumpter, J. P. (2000). Re-evaluation of the first synthetic estrogen, 1-keto-1,2,3,4-tetrahydrophenanthrene, and bisphenol A, using both the ovariectomised rat model used in 1933 and additional assays. Toxicology Letters, 115(3), 231-238. URL: [Link]

• Haworth, R. D. (1932). Syntheses of alkylphenanthrenes. Part I. 1-, 2-, 3-, and 4-Methylphenanthrenes. Journal of the Chemical Society (Resumed), 1125-1133. URL: [Link]

• Johnson, W. S., & Petersen, J. W. (1945). The Stobbe Condensation with 1-Keto-1,2,3,4-tetrahydrophenanthrene. Journal of the American Chemical Society, 67(8), 1366-1367. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 3,4-Dihydro-2H-phenanthren-1-one Synthesis

Welcome to the Technical Support Center for the synthesis of 3,4-dihydro-2H-phenanthren-1-one (also known as 1-keto-1,2,3,4-tetrahydrophenanthrene or THP-1). This tricyclic ketone is a critical intermediate in the Haworth synthesis of phenanthrene derivatives, steroid-like compounds, and various drug development programs[1]. This guide addresses common bottlenecks, regioselectivity issues, and cyclization failures encountered during its multi-step synthesis from naphthalene and succinic anhydride.

Regioselectivity in the Initial Acylation

Q: During the Friedel-Crafts acylation of naphthalene with succinic anhydride, I get a mixture of 1- and 2-naphthoylpropionic acids. How can I maximize the yield of the 2-isomer required for the phenanthrene skeleton?

A: The regioselectivity of naphthalene acylation is heavily solvent and temperature-dependent. To maximize the yield of 4-(2-naphthyl)-4-oxobutanoic acid:

• Solvent Choice (Causality): Use nitrobenzene instead of chlorinated solvents (like CH₂Cl₂) or carbon disulfide. Nitrobenzene forms a bulky coordination complex with AlCl₃ and the acylating agent. This massive electrophilic complex sterically hinders attack at the more reactive but sterically congested 1-position (alpha) of naphthalene, thus directing the substitution to the less hindered 2-position (beta)[2].

• Temperature: Conduct the reaction at slightly elevated temperatures (e.g., 5–15 °C) rather than strict cryogenic conditions, as the 2-isomer is the thermodynamically favored product.

• Purification: The isomers can be separated via fractional crystallization from glacial acetic acid or toluene, as the 2-isomer is generally less soluble.

Reduction of the Keto-Acid

Q: My Clemmensen reduction (Zn(Hg)/HCl) of 4-(2-naphthyl)-4-oxobutanoic acid to 4-(2-naphthyl)butyric acid gives poor yields and requires toxic mercury. Are there better alternatives?

A: Yes. While the classic Haworth synthesis uses the Clemmensen reduction, it often suffers from side reactions (e.g., pinacol coupling or over-reduction) and environmental toxicity.

• Catalytic Hydrogenation (Recommended): Using Pd/C (10%) under H₂ gas (30-50 psi) in glacial acetic acid with a catalytic amount of perchloric acid (HClO₄) provides >90% yield of the reduced butyric acid. Causality: The acidic medium protonates the benzylic alcohol intermediate formed after the initial ketone reduction, making it an excellent leaving group for hydrogenolysis. This drives the reaction cleanly to the fully deoxygenated alkane.

• Wolff-Kishner Reduction: Alternatively, the Huang-Minlon modification of the Wolff-Kishner reduction (hydrazine hydrate, KOH, diethylene glycol) is highly effective and avoids heavy metals, though it requires higher temperatures (190 °C).

Intramolecular Cyclization (The Critical Step)

Q: When I attempt to cyclize 4-(2-naphthyl)butyric acid, my yields of 3,4-dihydro-2H-phenanthren-1-one are low, and I see polymeric byproducts or unreacted starting material. What is the optimal cyclization method?

A: The cyclization of 4-(2-naphthyl)butyric acid into the highly reactive 1-position of the naphthalene ring is the defining step of the Haworth phenanthrene synthesis[2].

• Polyphosphoric Acid (PPA) Method: Heating the acid in PPA at 90–100 °C for 2-3 hours is the traditional method. PPA acts as both the solvent and the dehydrating acid catalyst, forming an acylium ion intermediate. However, if the temperature exceeds 100 °C, intermolecular acylation and polymerization dominate.

• Acid Chloride / SnCl₄ Method (Recommended for High Yield): For a cleaner reaction, first convert the carboxylic acid to the acid chloride using thionyl chloride (SOCl₂). Then, dissolve the acid chloride in anhydrous dichloromethane and add a mild Lewis acid like Tin(IV) chloride (SnCl₄) at 0 °C. Causality: SnCl₄ is less harsh than AlCl₃ or H₂SO₄, preventing side-reactions such as sulfonation or ether cleavage (if methoxy groups are present on the rings), and drives the intramolecular Friedel-Crafts acylation cleanly to the angular position[3].

Quantitative Yield Comparison

The following table summarizes the expected outcomes when optimizing the final cyclization step of 4-(2-naphthyl)butyric acid.

Reagent System	Reaction Temp (°C)	Reaction Time (h)	Average Yield (%)	Impurity Profile
Conc. H₂SO₄	25 - 40	12	40 - 50	High (Sulfonation byproducts)
Polyphosphoric Acid (PPA)	90 - 100	2 - 3	65 - 75	Moderate (Polymeric species)
HF (liquid)	0 - 20	12	70 - 80	Low (Requires specialized equipment)
1. SOCl₂ / 2. AlCl₃	0 - 25	4	75 - 80	Moderate (Intermolecular side products)
1. SOCl₂ / 2. SnCl₄	0 - 5	2 - 4	85 - 95	Low (Highly clean conversion)

Step-by-Step Optimized Protocol: Acid Chloride / SnCl₄ Route

This protocol incorporates a self-validating system, utilizing visual cues and physical state changes to confirm reaction progress without relying solely on external analytics.

Step 1: Acid Chloride Formation

• Suspend 4-(2-naphthyl)butyric acid (10 mmol) in anhydrous dichloromethane (20 mL) in a round-bottom flask equipped with a drying tube.

• Add thionyl chloride (15 mmol) and 1 drop of anhydrous DMF (catalyst).

• Validation Checkpoint: The initial cloudy suspension will gradually clear into a homogenous, transparent yellow solution as the acid chloride forms and HCl/SO₂ gases evolve. If the solution remains cloudy after 2 hours, add an additional 2 mmol of SOCl₂.

• Stir at room temperature for 2 hours, then concentrate under reduced pressure to remove all excess SOCl₂ and HCl.

Step 2: Intramolecular Friedel-Crafts Acylation

• Redissolve the crude acid chloride in anhydrous CH₂Cl₂ (30 mL) and cool to 0 °C under an inert argon atmosphere.

• Add SnCl₄ (12 mmol) dropwise via a glass syringe over 10 minutes.

• Validation Checkpoint: Upon addition of SnCl₄, the solution will immediately turn a deep, complex color (typically dark red or purple). This intense halochromism confirms the successful generation of the highly electrophilic acylium ion-Lewis acid complex.

• Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature for 1 additional hour.

Step 3: Quenching and Isolation

• Quench the reaction by carefully pouring it into a beaker containing ice-cold 1M HCl (50 mL) to hydrolyze the tin complex.

• Extract the aqueous layer with CH₂Cl₂ (3 x 20 mL). Wash the combined organic layers with saturated aqueous NaHCO₃ (to remove any unreacted carboxylic acid), followed by brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the crude 3,4-dihydro-2H-phenanthren-1-one via recrystallization from hot ethanol to yield off-white crystals.

Synthesis Workflow Visualization

Optimized Haworth synthesis pathway for 3,4-dihydro-2H-phenanthren-1-one.

References

• Title: 1-Keto-1,2,3,4-tetrahydrophenanthrene - Wikipedia Source: Wikipedia URL: [Link]

• Title: The scope of the Haworth synthesis: 1. The Haworth synthesis of phenanthrene and anthracene Source: Journal of Chemical Education (ACS) URL: [Link]

• Title: Re-evaluation of the first synthetic estrogen, 1-keto-1,2,3,4-tetrahydrophenanthrene, and bisphenol A Source: ResearchGate / Toxicology Letters URL: [Link]

Sources

• 1. 1-Keto-1,2,3,4-tetrahydrophenanthrene - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 3,4-Dihydro-2H-phenanthren-1-one Synthesis

Welcome to the Technical Support Center for the synthesis and purification of (also known as 1-oxo-1,2,3,4-tetrahydrophenanthrene). This tricyclic ketone is a critical building block in the development of polycyclic aromatic compounds and advanced medicinal agents[1]. The standard synthetic route relies on the intramolecular Friedel-Crafts acylation of[2]. While the fundamental chemistry is well-established[3], researchers frequently encounter yield-limiting issues such as poor regioselectivity, auto-oxidation, and oligomerization.

This guide is designed for bench scientists and process chemists, providing field-proven causality, self-validating protocols, and actionable troubleshooting steps to ensure high-purity yields.

Quantitative Impurity Profile

Monitoring the impurity profile is critical for process validation. Below is a summary of the most common impurities encountered during this cyclization, their structural identity, and acceptable limits for downstream pharmaceutical applications.

Impurity Profile	Chemical Identity	Primary Mechanism of Formation	Acceptable Limit (HPLC Area %)	Corrective Action
Regioisomer	3,4-dihydro-1(2H)-anthracenone	C3-electrophilic attack (Thermodynamic/Steric shift)	< 2.0%	Lower reaction temperature; verify Lewis acid stoichiometry.
Aromatized	1-Phenanthrol	Enolization followed by auto-oxidation	< 1.0%	Quench with cold acid; perform workup under inert gas.
Oligomers	Dimeric/Polymeric ketones	Intermolecular Friedel-Crafts acylation	< 3.0%	Increase solvent volume (high dilution); slow acyl addition.
Sulfonated SM	Sulfonated 4-(2-naphthyl)butanoic acid	Electrophilic aromatic sulfonation (if using Eaton's)	< 0.5%	Reduce reaction time; strictly maintain temp < 60°C.

Reaction Workflow & Impurity Branching

Understanding where the reaction diverges from the intended pathway is the first step in troubleshooting. The flowchart below maps the critical decision points of the acylium ion intermediate.

Fig 1: Reaction workflow and primary impurity branching pathways.

Troubleshooting FAQs

Q1: Why is my cyclization yielding a high ratio of the linear 3,4-dihydro-1(2H)-anthracenone instead of the desired angular 3,4-dihydro-2H-phenanthren-1-one? Causality & Expertise: The intramolecular Friedel-Crafts acylation of 4-(2-naphthyl)butanoic acid can occur at the C1 or C3 position of the naphthalene ring. The C1 position is kinetically favored due to the lower localization energy required to form the arenium ion (sigma complex), which preserves the full aromaticity of the adjacent unsubstituted ring. However, if the reaction is run at excessively high temperatures or with overly harsh Lewis acids (e.g., AlCl₃ at reflux), thermodynamic control begins to compete. The steric bulk of the forming angular ring can push the equilibrium toward the less hindered C3 position, forming the linear anthracene derivative. Solution: Maintain strict temperature control (0°C to 5°C) during the initial addition of the Lewis acid. If using Eaton's reagent (P₂O₅/MeSO₃H), keep the temperature strictly between 50-60°C and monitor via HPLC to prevent thermodynamic equilibration.

Q2: I am detecting fully aromatized 1-phenanthrol in my final product. How is this forming and how can I prevent it? Causality & Expertise: 3,4-dihydro-2H-phenanthren-1-one is highly susceptible to auto-oxidation, particularly under basic workup conditions or prolonged exposure to air at elevated temperatures. The enol tautomer of the tetralone system readily undergoes oxidative dehydrogenation to form the fully aromatic phenanthrene system (1-phenanthrol). This is driven by the massive thermodynamic stability gained by completing the extended aromatic π -system. Solution: Quench the reaction under an inert atmosphere (Nitrogen or Argon) using cold, dilute acidic solutions (e.g., 1M HCl) rather than basic solutions. Avoid prolonged drying of the crude product in ambient air; always use a vacuum oven backfilled with inert gas.

Q3: My yield is reduced due to the formation of high-molecular-weight oligomers. What is the mechanism here? Causality & Expertise: Intermolecular Friedel-Crafts acylation competes directly with the desired intramolecular cyclization when the effective concentration of the acylium ion intermediate is too high. The acylium ion of one molecule attacks the electron-rich naphthalene ring of another, leading to dimeric or oligomeric impurities. Solution: Operate under high-dilution conditions. For the acid chloride/AlCl₃ method, slowly add the acid chloride solution to a dilute suspension of AlCl₃ in dichloromethane (DCM) using a syringe pump. This keeps the steady-state concentration of the reactive acylium species extremely low, favoring the unimolecular (intramolecular) cyclization over the bimolecular (intermolecular) side reaction.

Mechanistic Pathway: Kinetic vs. Thermodynamic Control

Fig 2: Mechanistic divergence between kinetic (angular) and thermodynamic (linear) cyclization.

Self-Validating Experimental Protocol

Optimized Intramolecular Friedel-Crafts Cyclization via Acid Chloride System Validation Note: This protocol is designed to be self-validating. The conversion of the carboxylic acid to the acid chloride is visually monitored by the cessation of gas evolution, ensuring complete activation before the critical cyclization step. The internal temperature probe validates that kinetic control is maintained.

Step 1: Activation (Acid Chloride Formation)

• In an oven-dried, nitrogen-purged 500 mL round-bottom flask, dissolve 4-(2-naphthyl)butanoic acid (10.0 g, 46.7 mmol) in anhydrous dichloromethane (DCM, 100 mL).

• Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF, 0.1 mL) to act as a Vilsmeier-Haack catalyst.

• Dropwise add thionyl chloride (SOCl₂, 4.1 mL, 56.0 mmol) at room temperature. Stir for 2 hours. Validation check: Proceed to the next step only when HCl/SO₂ gas evolution completely ceases.

• Remove excess SOCl₂ and DCM under reduced pressure to yield the crude acid chloride as a viscous oil. Redissolve the oil in anhydrous DCM (50 mL).

Step 2: High-Dilution Cyclization 5. In a separate 1 L flask, suspend anhydrous Aluminum Chloride (AlCl₃, 7.5 g, 56.0 mmol) in anhydrous DCM (250 mL) and cool to 0°C using an ice-brine bath. 6. Using a syringe pump, add the acid chloride solution dropwise over 90 minutes to the AlCl₃ suspension. Validation check: The internal temperature must not exceed 5°C to prevent C3-regioisomer formation. 7. Stir for an additional 1 hour at 0°C, then allow to warm to room temperature for exactly 30 minutes.

Step 3: Quench & Isolation 8. Carefully pour the reaction mixture into a vigorously stirred mixture of crushed ice (200 g) and concentrated HCl (20 mL) to break the aluminum complex and prevent auto-oxidation. 9. Separate the organic layer, extract the aqueous layer with DCM (2 x 50 mL), wash the combined organics with brine, dry over MgSO₄, and concentrate under reduced pressure. 10. Purify via recrystallization from hot ethanol to yield pure 3,4-dihydro-2H-phenanthren-1-one.

References

• LookChem. "PHENANTHRENE,1,2,3,4-TETRA- (CAS 1013-08-7) Downstream Products & Synthesis References." LookChem. URL:[Link][3]

• International Journal of Scientific and Research Publications. "ADVANCED SYNTHETIC APPLICATIONS OF SEMMLER-WOLFF REARRANGEMENT." IJSRP, Vol 8, Issue 6, 2018. URL:[Link][1]

Sources

• 1. ijsrp.org [ijsrp.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Cas 1013-08-7,PHENANTHRENE,1,2,3,4-TETRA- | lookchem [lookchem.com]

Technical Support Center: Synthesis &amp; Optimization of 3,4-Dihydro-2H-phenanthren-1-one Derivatives

Welcome to the Technical Support Center for the synthesis and optimization of 3,4-dihydro-2H-phenanthren-1-one (1-oxo-1,2,3,4-tetrahydrophenanthrene) and its derivatives. These polycyclic scaffolds are highly valued in drug development—particularly as anti-mycobacterial agents found in natural sources like Carlina acaulis—and as precursors for advanced materials.

This guide provides field-proven methodologies, self-validating protocols, and troubleshooting FAQs to help you overcome common bottlenecks in intramolecular Friedel-Crafts acylations and downstream biological evaluations.

I. Reaction Pathway & Mechanistic Workflow

Workflow of intramolecular Friedel-Crafts acylation for 3,4-dihydro-2H-phenanthren-1-one.

II. Standard Operating Procedure: Microwave-Assisted Green Synthesis

Traditional syntheses rely on stoichiometric aluminum chloride (AlCl₃), which generates corrosive HCl gas and massive aluminum waste. To ensure environmental compliance and higher yields, we recommend a catalytic, microwave-assisted approach using metal triflates[1].

Causality Focus: Bismuth(III) bis(trifluoromethanesulfonyl)amide (Bi(NTf₂)₃) acts as a highly carbophilic Lewis acid. When paired with a triflate-anion ionic liquid ([BMIM][OTf]), it efficiently absorbs microwave energy. This provides rapid, localized heating that overcomes the high activation energy barrier of the carboxylic acid precursor, driving the reaction forward without the need to pre-form an acid chloride[1].

Step-by-Step Protocol

• Reaction Assembly: In a microwave-safe reaction vial, dissolve 1.0 mmol of 4-(2-naphthyl)butanoic acid in 2.0 mL of [BMIM][OTf]. Add 5 mol% (0.05 mmol) of Bi(NTf₂)₃.

  • Self-Validation Checkpoint: The solution must be completely clear. Any cloudiness indicates moisture contamination, which will prematurely hydrolyze the intermediate acylium ion and halt the reaction.

• Microwave Irradiation: Seal the vial and subject it to monomodal microwave irradiation at 80 °C for 15 minutes.

• Quenching & Extraction: Cool the vial to room temperature. Add 5 mL of cold distilled water to quench the Lewis acid. Extract the aqueous mixture with diethyl ether (3 x 10 mL).

  • Self-Validation Checkpoint: Spot the organic layer on a TLC plate (Hexanes/Ethyl Acetate 9:1). The product (3,4-dihydro-2H-phenanthren-1-one) is UV-active and will elute higher than the highly polar starting acid.

• Purification: Wash the combined organic layers with saturated NaHCO₃ (to remove trace unreacted starting material) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

III. Quantitative Data: Optimization Parameters

The table below summarizes the causality between chosen reaction conditions and the resulting yield/regioselectivity.

Catalyst System	Solvent / Media	Temp (°C)	Time	Yield (%)	Regioselectivity (C1:C3)
AlCl₃ (Stoichiometric)	CH₂Cl₂	0 to 25	4 h	75	>95:5
Cyanuric Chloride / AlCl₃	Benzene / Toluene	25	<1 h	85-90	>95:5
Bi(NTf₂)₃ (Catalytic)	Ionic Liquid ([BMIM][OTf])	80 (MW)	15 min	92	>98:2

IV. Troubleshooting Guides & FAQs

Q: Why am I observing a mixture of phenanthrene and anthracene derivatives in my final product? A: This is a classic regioselectivity issue. The cyclization of the acylium ion onto the naphthyl ring can occur at the C1 position (yielding the phenanthrene skeleton) or the C3 position (yielding the anthracene skeleton). The C1 position is more electron-rich, making the phenanthrene derivative kinetically favored. If you observe C3 cyclization, your reaction is likely shifting toward thermodynamic control due to excessive heating or an overly harsh Lewis acid. Lower the reaction temperature and switch to a milder catalyst like Bi(NTf₂)₃[1].

Q: I don't have access to a microwave reactor or ionic liquids. How can I optimize the traditional AlCl₃ route? A: You can utilize a one-pot, two-step method combining cyanuric chloride, pyridine, and AlCl₃. Cyanuric chloride acts as a mild activating agent for the carboxylic acid. The addition of pyridine captures the generated HCl, making the reaction significantly safer and preventing the degradation of sensitive functional groups. This method achieves intramolecular cyclization at room temperature in under an hour[2].

Q: My synthesized 3,4-dihydro-2H-phenanthren-1-one derivatives exhibit poor solubility during biological assays (e.g., anti-mycobacterial screening). How do I determine accurate Minimum Inhibitory Concentrations (MIC)? A: Phenanthren-1-one derivatives are highly lipophilic. Standard MIC assays rely on turbidimetry (measuring the cloudiness of bacterial growth), which fails when your compound precipitates and causes artificial opacity. To resolve this, switch to a Resazurin Microtiter Assay (REMA). Resazurin is a dye that changes color from blue to pink in the presence of metabolically active bacteria. This allows you to visually or fluorometrically screen the antibacterial activity of your insoluble derivatives without optical interference[3].

V. References

• Mild, Efficient Friedel−Crafts Acylations from Carboxylic Acids Using Cyanuric Chloride and AlCl3. Organic Letters - ACS Publications. 2

• Synthesis of 1-Tetralones by Intramolecular Friedel—Crafts Reaction of 4-Arylbutyric Acids Using Lewis Acid Catalysts. Asian Journal of Organic Chemistry. 1

• Berberine enhances the antibacterial activity of thymoquinone, carvacrol and thymol against multi-drug resistant nontuberculous mycobacteria. Polish Journal of Veterinary Sciences. 3

• Evaluation of the anti-mycobacterial activity and composition of Carlina acaulis L. root extracts. Polish Academy of Sciences (PAN).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3,4-Dihydro-2H-phenanthren-1-one Crude Extracts

Welcome to the Application Support Hub for the isolation and purification of 3,4-dihydro-2H-phenanthren-1-one . As a tricyclic ketone, this compound serves as both a critical intermediate in complex organic synthesis (e.g., transition-metal catalyzed hydroacylations) and a bioactive natural product with documented anti-mycobacterial properties .

Whether you are isolating this ketone from natural Carlina acaulis root extracts or purifying a synthetic crude mixture, this guide provides the mechanistic troubleshooting and validated protocols needed to achieve >98% purity.

System Overview: The Molecular Context

To purify a compound effectively, you must first understand the matrix it resides in. The purification strategy for 3,4-dihydro-2H-phenanthren-1-one diverges significantly based on its origin.

Table 1: Quantitative Impurity Profile of Crude Sources

Crude Source	Target Compound Abundance	Primary Contaminants	Minor Contaminants
Natural Extract (Carlina acaulis CHCl₃ extract)	~6.54%	Carlina oxide (~69.52%)	Stigmast-5-en-3-ol (~4.14%)
Synthetic Crude (Intramolecular Acylation)	Variable (Reaction dependent)	Unreacted naphthylbutanoic acids	Lewis acid/metal residues (e.g., TaCl₅, Rh) , regioisomers

Process Visualization

Workflow for the purification of 3,4-dihydro-2H-phenanthren-1-one from crude matrices.

Troubleshooting Diagnostics & FAQs

Q1: During silica gel chromatography of the C. acaulis extract, my target phenanthrenone co-elutes with carlina oxide. How can I resolve this? Causality: Carlina oxide is a highly non-polar polyacetylene/furan derivative, whereas 3,4-dihydro-2H-phenanthren-1-one possesses a polar carbonyl group. If the stationary phase is overloaded or if the initial mobile phase is too polar, the massive excess of carlina oxide (comprising ~70% of the extract ) will cause severe band broadening, dragging the ketone with it. Solution: Implement a strict step-gradient. Load the sample in pure hexane. Elute with 100% hexane for at least 3 column volumes (CV) to completely wash out the carlina oxide. Only after the carlina oxide has cleared the column should you introduce a shallow gradient of ethyl acetate (e.g., 95:5 Hexane:EtOAc) to elute the phenanthrenone.

Q2: I synthesized the compound via metal-catalyzed cyclization, but my crude extract degraded into a dark tar during rotary evaporation. What went wrong? Causality: Residual Lewis acids (like tantalum chloride) or transition metals (like rhodium catalysts) can catalyze the decomposition or aldol self-condensation of the ketone when heat is applied during concentration. Solution: A rigorous liquid-liquid extraction (LLE) is mandatory before applying any heat. Quench the reaction with saturated aqueous sodium thiosulfate and sodium bicarbonate . The bicarbonate neutralizes acidic catalysts, while the thiosulfate reduces reactive metal species.

Q3: My isolated natural fraction shows contamination from stigmast-5-en-3-ol on the GC-MS. How do I separate a sterol from my target ketone? Causality: Stigmast-5-en-3-ol (a sterol present at ~4% in the crude ) has a hydroxyl group that interacts strongly with silica, often causing it to streak into the ketone fraction if the column is run too fast or the gradient is too steep. Solution: If flash chromatography fails, utilize their chemical differences. The phenanthrenone can be recrystallized from cold ethanol; the highly lipophilic sterol will typically remain soluble in the cold mother liquor. Alternatively, selectively derivatize the ketone using Girard's reagent T to form a water-soluble hydrazone, extract the sterol with ether, and then hydrolyze the hydrazone to recover the pure ketone.

Standard Operating Procedures (Protocols)

Protocol A: Liquid-Liquid Extraction (LLE) of Synthetic Crudes

Objective: Remove acidic catalysts and unreacted starting materials prior to chromatography.

• Quenching: To the crude reaction mixture (approx. 10 mL), add 4 mL of saturated aqueous sodium thiosulfate and 4 mL of saturated aqueous sodium bicarbonate .

  • Validation Checkpoint: Effervescence (CO₂ release) must completely cease, indicating full neutralization of acidic residues.

• Phase Separation: Transfer the mixture to a separatory funnel. Extract the aqueous phase with 3 x 25 mL of ethyl acetate .

• Washing: Combine the organic phases and wash with 20 mL of brine. This breaks any micro-emulsions and pre-dries the organic layer.

• Drying: Add anhydrous sodium sulfate until it flows freely like sand. Filter and evaporate under reduced pressure at <40°C to yield the stable crude ketone .

Protocol B: Flash Column Chromatography for Natural Extracts

Objective: Isolate 3,4-dihydro-2H-phenanthren-1-one from complex C. acaulis chloroform extracts.

• Preparation: Pack a silica gel column (230-400 mesh) using 100% hexane. Use a high silica-to-crude mass ratio of 50:1 due to the high concentration of carlina oxide.

• Loading: Dissolve the crude chloroform extract in a minimum volume of dichloromethane, add a small amount of silica, and evaporate to create a dry-load powder. Apply evenly to the top of the column bed.

• Elution Step 1 (Removing Carlina Oxide): Elute with 3 CV of 100% hexane.

  • Validation Checkpoint: TLC of these fractions (UV 254 nm) should show the non-polar carlina oxide eluting rapidly near the solvent front.

• Elution Step 2 (Target Isolation): Switch the mobile phase to 95:5 Hexane:Ethyl Acetate. Collect smaller fractions (e.g., 15 mL). The 3,4-dihydro-2H-phenanthren-1-one will elute in this window.

• Elution Step 3 (Sterol Wash): Switch to 80:20 Hexane:Ethyl Acetate to flush out stigmast-5-en-3-ol and remaining polar lipids.

References

• "Rhodium-Catalyzed Intra- and Intermolecular Alkene Hydroacylation - FreiDok plus." Albert-Ludwigs-Universität Freiburg. Available at:[Link]

• "Evaluation of the anti-mycobacterial activity and composition of Carlina acaulis L. root extracts." Polish Academy of Sciences (PAN). Available at:[Link]

Technical Support Center: Long-Term Storage and Stability of 3,4-dihydro-2H-phenanthren-1-one

Welcome to the technical support guide for 3,4-dihydro-2H-phenanthren-1-one. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable chemical intermediate. Here, we address common questions and provide troubleshooting guidance based on established principles of organic chemistry and material science.

Introduction

3,4-dihydro-2H-phenanthren-1-one, a tricyclic ketone, is a crucial building block in the synthesis of various pharmaceutical compounds and complex organic molecules.[1] Its structural integrity is paramount for the success of subsequent experimental steps. Like many aromatic ketones, its stability can be compromised by environmental factors over time, leading to the formation of impurities that can affect reaction yields, biological activity, and overall reproducibility. This guide provides in-depth information on potential degradation pathways and best practices for storage to mitigate these risks.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 3,4-dihydro-2H-phenanthren-1-one during long-term storage?

A1: The long-term stability of 3,4-dihydro-2H-phenanthren-1-one is primarily influenced by three main factors:

• Oxidation: The benzylic protons and the carbonyl group can be susceptible to oxidation, especially in the presence of atmospheric oxygen. This can lead to the formation of various oxidized byproducts.

• Light: As an aromatic ketone, this compound can absorb UV light, which may induce photochemical reactions and lead to degradation.[2]

• Temperature: Elevated temperatures can accelerate the rates of all potential degradation reactions.[2]

Q2: What are the visual or physical signs of degradation?

A2: Degradation may manifest as a change in the physical appearance of the compound. This can include:

• Color Change: A noticeable yellowing or darkening of the solid material.

• Clumping or Change in Consistency: The initially crystalline or powdered solid may become sticky or oily.

• Insolubility: Difficulty in dissolving the compound in a solvent in which it was previously readily soluble.

Any observed change in physical appearance should prompt a purity re-evaluation before use.

Q3: What are the recommended storage conditions for ensuring the long-term stability of 3,4-dihydro-2H-phenanthren-1-one?

A3: To minimize degradation, the following storage conditions are strongly recommended:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of potential chemical degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes the risk of oxidation by displacing atmospheric oxygen.
Light	Amber glass vial or opaque container	Protects the compound from photodegradation.[2]
Moisture	Tightly sealed container with a desiccant	Prevents hydrolysis and potential clumping of the solid.

Q4: Is it better to store 3,4-dihydro-2H-phenanthren-1-one as a solid or in solution?

A4: For long-term storage, it is unequivocally better to store 3,4-dihydro-2H-phenanthren-1-one in its solid, crystalline form. In solution, the molecules have greater mobility, which can increase the rate of degradation.[2] If a stock solution is required, it should be prepared fresh and used as soon as possible. If short-term storage of a solution is necessary, it should be kept at low temperatures (-20°C or -80°C) and protected from light.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of 3,4-dihydro-2H-phenanthren-1-one, particularly with older batches.

Problem: My experimental results are inconsistent when using an older batch of 3,4-dihydro-2H-phenanthren-1-one.

• Question: How was the older batch stored?

  • Answer: If the storage conditions deviated from the recommendations (e.g., stored at room temperature, exposed to light, or not under an inert atmosphere), degradation is highly probable. It is crucial to adhere to the recommended storage conditions to ensure consistency.[2]

• Question: Have you re-analyzed the purity of the older batch?

  • Answer: Even under ideal storage conditions, it is good practice to re-assess the purity of a compound that has been stored for an extended period. A decrease in the main peak area and the appearance of new peaks in an HPLC or GC-MS analysis would indicate degradation.

Problem: I observe a new, unexpected spot on my Thin Layer Chromatography (TLC) plate when analyzing my stored 3,4-dihydro-2H-phenanthren-1-one.

• Question: What are the characteristics of the new spot?

  • Answer: The polarity of the degradation product can provide clues about its identity. For example, a more polar spot might indicate the formation of a hydroxylated or other oxidized species.

• Question: Have you tried to identify the impurity?

  • Answer: Techniques like LC-MS or GC-MS can be invaluable for identifying the mass of the impurity, which can help in elucidating its structure.[3][4]

Potential Degradation Pathways

Understanding the potential chemical transformations that 3,4-dihydro-2H-phenanthren-1-one may undergo is critical for troubleshooting.

Caption: Potential degradation pathways for 3,4-dihydro-2H-phenanthren-1-one.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the purity of 3,4-dihydro-2H-phenanthren-1-one.

Materials:

• 3,4-dihydro-2H-phenanthren-1-one sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of 3,4-dihydro-2H-phenanthren-1-one and dissolve it in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute as necessary for analysis.

• Mobile Phase Preparation: Prepare a suitable mobile phase. A common starting point is a gradient of water and acetonitrile. For example, a gradient from 60% acetonitrile in water to 95% acetonitrile over 15 minutes. A small amount of formic acid (e.g., 0.1%) can be added to both solvents to improve peak shape.

• HPLC Analysis:

  • Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

  • Inject 5-10 µL of the sample solution.

  • Run the gradient method.

  • Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• Data Analysis: Integrate the peak areas. The purity can be estimated by calculating the percentage of the main peak area relative to the total area of all peaks.

Protocol 2: Forced Degradation Study

This protocol can be used to intentionally degrade the compound to identify potential degradation products and to develop a stability-indicating analytical method.[5]

Materials:

• 3,4-dihydro-2H-phenanthren-1-one

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• Heating block or water bath

• UV lamp

• HPLC system as described in Protocol 1

Procedure:

• Prepare Sample Solutions: Prepare solutions of 3,4-dihydro-2H-phenanthren-1-one in:

  • Acetonitrile/Water (control)

  • 0.1 M HCl (acidic condition)

  • 0.1 M NaOH (basic condition)

  • 3% H₂O₂ (oxidative condition)

• Stress Conditions:

  • Thermal Stress: Incubate a set of control, acidic, basic, and oxidative solutions at 60°C for 24 hours.

  • Photolytic Stress: Expose a solution of the compound in acetonitrile/water to UV light (e.g., 254 nm) for 24 hours.

• Analysis:

  • At various time points (e.g., 0, 4, 8, 24 hours), take an aliquot from each stress condition.

  • Neutralize the acidic and basic samples before injection.

  • Analyze all samples by HPLC as described in Protocol 1.

• Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main peak and the appearance of new peaks, which represent degradation products.

Sources

• 1. Page loading... [guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. ijmr.net.in [ijmr.net.in]
• 5. researchgate.net [researchgate.net]

Technical Support Guide: Solvent Selection for the Crystallization of 3,4-dihydro-2H-phenanthren-1-one

This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth resource for selecting the optimal solvent system for the purification of 3,4-dihydro-2H-phenanthren-1-one via crystallization. The content moves beyond simple protocols to explain the underlying principles, enabling users to make informed decisions and troubleshoot common experimental challenges.

Section 1: Frequently Asked Questions (FAQs): Understanding the Fundamentals

This section addresses the foundational knowledge required for developing a robust crystallization process for 3,4-dihydro-2H-phenanthren-1-one.

Q1: What are the key molecular properties of 3,4-dihydro-2H-phenanthren-1-one that influence solvent selection?

A1: The molecular structure of 3,4-dihydro-2H-phenanthren-1-one dictates its solubility behavior. Two primary features are critical:

• Polycyclic Aromatic (PAH) Backbone: The fused three-ring phenanthrene structure is large, rigid, and nonpolar. This lipophilic nature suggests good solubility in nonpolar aromatic or alkane solvents.

• Ketone Functional Group: The carbonyl group (C=O) introduces a significant dipole moment, creating a polar region on the molecule. This allows for interactions with moderately polar solvents.

Therefore, the molecule is best described as being predominantly nonpolar with a localized polar functional group. A successful solvent strategy will leverage this dual characteristic.

Q2: What defines an ideal solvent for crystallization?

A2: The cornerstone of crystallization is the difference in a compound's solubility at different temperatures.[1] An ideal single solvent for 3,4-dihydro-2H-phenanthren-1-one should exhibit the following properties:

• High Solubility at Elevated Temperatures: The solvent must completely dissolve the compound near its boiling point to create a saturated solution.[2]

• Low Solubility at Low Temperatures: As the solution cools, the compound's solubility should decrease sharply, promoting the formation of pure crystals.[3]

• Inertness: The solvent must not react chemically with the compound.

• Impurity Solubility: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain highly soluble in the cold solvent (to be removed with the mother liquor).[3]

• Volatility: The solvent should be volatile enough to be easily removed from the final crystals but not so volatile that it evaporates too quickly during filtration.[3][4]

Q3: How does solvent polarity impact the crystal formation of an aromatic ketone?

A3: Solvent polarity is a critical parameter that influences not just solubility, but the entire crystallization process, including crystal shape (morphology) and the potential for forming different crystal structures (polymorphism).[5][6]

• Solubility: Following the "like dissolves like" principle, nonpolar solvents will primarily interact with the phenanthrene backbone, while moderately polar solvents can interact with the ketone group.

• Crystal Morphology: Solvent molecules interact directly with the growing crystal faces.[7] A solvent that strongly binds to a specific crystal face can inhibit growth on that face, leading to different crystal habits (e.g., needles vs. plates).[5][8][9] For an aromatic ketone, a polar solvent might interact more strongly with the faces where the ketone group is exposed, altering the final crystal shape compared to a nonpolar solvent.

• Polymorphism: The choice of solvent can dictate which crystalline form (polymorph) is thermodynamically favored and kinetically accessible.[6] Different polymorphs can have different physical properties, which is of critical importance in pharmaceutical development.

Q4: When is a mixed-solvent system preferable to a single solvent?

A4: A mixed-solvent system is employed when no single solvent meets all the ideal criteria.[10] This is a very common scenario. You should opt for a mixed-solvent system if you find that 3,4-dihydro-2H-phenanthren-1-one is:

• Extremely soluble in one solvent, even when cold.

• Almost completely insoluble in another solvent, even when hot.

By combining a "soluble solvent" with an "insoluble solvent" (also called an anti-solvent), you can fine-tune the polarity of the medium to achieve the desired solubility profile.[3][11] The two solvents selected must be fully miscible with each other.[10]

Section 2: Experimental Workflow & Protocols

This section provides a logical workflow and detailed, step-by-step protocols for systematically identifying an effective solvent system.

Decision Workflow for Solvent Selection

The following diagram outlines the logical progression for identifying a suitable crystallization solvent or solvent system.

Caption: A logical workflow for selecting a crystallization solvent.

Solvent Property and Suitability Table

The table below summarizes common laboratory solvents and their expected utility for crystallizing 3,4-dihydro-2H-phenanthren-1-one.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Polarity	Expected Role for C₁₅H₁₂O
Water	100	78.5	Very High	Insoluble. Excellent choice as an anti-solvent.[1]
Methanol	65	33.0	High	Likely a poor solvent, but could be an anti-solvent with a more polar "good" solvent.
Ethanol	78	25.3	High	Potential "good" solvent, to be paired with water or hexane.[3]
Acetone	56	21.0	Medium-High	Good candidate for a "soluble" solvent.[12]
Ethyl Acetate	77	6.0	Medium	Excellent candidate for a "soluble" solvent.[4]
Dichloromethane	40	9.1	Medium	May be too volatile, but a potential "good" solvent.[4]
Toluene	111	2.4	Low	Excellent candidate for a "soluble" solvent due to aromatic similarity.
Hexane / Heptane	69 / 98	1.9 / 1.9	Very Low	Insoluble. Excellent choice as an anti-solvent.[13]

Protocol 1: Single Solvent Screening

This protocol is designed to quickly assess the suitability of several individual solvents using a small amount of material.[14]

Methodology:

• Place approximately 20-30 mg of crude 3,4-dihydro-2H-phenanthren-1-one into a small test tube.

• Add the chosen solvent dropwise at room temperature, agitating the tube after each drop. Observe if the solid dissolves readily. If it dissolves in <0.5 mL, the solvent is too good for single-solvent crystallization.

• If the solid is insoluble at room temperature, begin to gently heat the mixture in a water or sand bath.

• Continue adding the hot solvent dropwise until the solid just dissolves. Use the minimum amount necessary.[2]

• Remove the test tube from the heat and allow it to cool slowly to room temperature. Do not disturb the tube.

• If no crystals form, try scratching the inside of the tube with a glass rod below the solvent line.[15]

• If crystals form, place the tube in an ice-water bath for 10-20 minutes to maximize crystal yield.

• Evaluation: A good solvent will yield a significant amount of crystalline solid upon cooling.

Protocol 2: Mixed-Solvent System Development

This protocol details the solvent/anti-solvent method for crystallization.[10][11][16]

Methodology:

• Select a "soluble solvent" and a miscible "insoluble solvent" (anti-solvent) based on the results from Protocol 1 and the table above (e.g., Toluene/Hexane or Ethyl Acetate/Hexane).

• Place the crude 3,4-dihydro-2H-phenanthren-1-one in an Erlenmeyer flask.

• Heat the "soluble solvent" and add the minimum amount of hot solvent required to completely dissolve the solid.

• While keeping the solution hot, add the "insoluble solvent" dropwise, swirling the flask constantly.

• Continue adding the anti-solvent until you observe a persistent faint cloudiness (turbidity). This indicates the solution is saturated.[11]

• To ensure slow crystal growth rather than precipitation, add 1-2 drops of the hot "soluble solvent" back into the mixture until the cloudiness just disappears.[11]

• Cover the flask and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 20 minutes to complete the crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold anti-solvent, and dry thoroughly.

Section 3: Troubleshooting Guide

This section addresses common problems encountered during the crystallization of 3,4-dihydro-2H-phenanthren-1-one.

Q: My compound "oiled out" as a liquid instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point.[10]

• Cause: The boiling point of your solvent may be too high, or the solution is too concentrated and became saturated at too high a temperature.

• Solution 1: Reheat the mixture until the oil redissolves. Add a small amount (10-15% more) of the hot "soluble solvent" to decrease the saturation point.[15] Let it cool again, more slowly this time.

• Solution 2: Choose a solvent or solvent mixture with a lower boiling point.

Q: No crystals are forming, even after cooling in an ice bath. How can I induce crystallization?

A: This indicates your solution is not sufficiently supersaturated.

• Solution 1 (Seeding): Add a tiny crystal of the crude starting material (a "seed crystal") to the solution. This provides a nucleation site for crystal growth.[15]

• Solution 2 (Scratching): Use a glass rod to gently scratch the inner surface of the flask below the liquid level. The microscopic imperfections in the glass can serve as nucleation points.[15]

• Solution 3 (Concentration): Gently heat the solution and boil off a portion of the solvent to increase the concentration of your compound. Then, allow it to cool again.[15]

Q: My crystals formed instantly as a fine powder. How can I grow larger, purer crystals?

A: Rapid crystallization traps impurities and leads to poor quality crystals.[15]

• Cause: The solution cooled too quickly, or it was too supersaturated.

• Solution: Reheat the solution to redissolve the powder. Add a small excess of the "soluble solvent" (5-10% more than the minimum needed for dissolution). This will slow down the crystallization process upon cooling, allowing larger and more ordered crystals to form.[15] Insulating the flask during cooling can also promote slower crystal growth.

Q: My final yield is very low. What went wrong?

A: A low yield is often due to losing too much product to the filtrate (mother liquor).

• Cause 1: You used too much solvent during the initial dissolution step.[15]

• Solution 1: If you still have the mother liquor, you can try to recover more product by evaporating some of the solvent and re-cooling the concentrated solution. For future attempts, be more precise in adding the minimum amount of hot solvent.

• Cause 2: The compound has significant solubility in the solvent even at low temperatures.

• Solution 2: Try a different solvent system where the solubility difference between hot and cold is more pronounced. Ensure you are cooling the solution sufficiently in an ice bath.

Q: My final crystals are still colored. How can I fix this?

A: This indicates the presence of colored, high-molecular-weight impurities.

• Solution: These can often be removed using activated charcoal (Norit). After dissolving your crude compound in the hot solvent but before hot filtration or cooling, add a very small amount of activated charcoal to the solution and swirl for a few minutes. The colored impurities will adsorb to the charcoal surface. Remove the charcoal by filtering the hot solution through fluted filter paper. Then proceed with the cooling and crystallization steps. Be aware that charcoal can also adsorb some of your product, so use it sparingly.

References

• Vertex AI Search. (n.d.). Crystallization.
• Chemistry LibreTexts. (2022, April 7). 3.3F: Mixed Solvents.
• University of York, Chemistry Teaching Labs. (n.d.). Mixed-solvent recrystallisation.
• How It Comes Together. (2025, November 15). How Do Solvents Impact Crystal Morphology In Crystallization?
• MDPI. (2025, February 20). Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study.
• Chemistry LibreTexts. (2020, August 11). 7.12: Testing Mixed Solvents for Crystallization.
• ACS Publications. (2022, November 14). Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules.
• ACS Publications. (2006, February 11). A Stereochemical Approach that Demonstrates the Effect of Solvent on the Growth of Polar Crystals: A Perspective.
• ACS Publications. (2004, June 3). Understanding the Effect of a Solvent on the Crystal Habit.
• KU Leuven, X-ray Core. (2026, February 6). How to crystallize your sample.
• NIUS Chemistry Experiments. (n.d.). Recrystallization.
• Unknown Source. (n.d.). recrystallization, filtration and melting point.
• Unknown Source. (n.d.). RECRYSTALLISATION.
• PMC. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• ResearchGate. (2015, December 8). What is the best solvents combination that can be used to crystallize small natural products?
• International Scientific Organization. (2023, June 29). Methods for Crystal Production of natural compounds; a review of recent advancements.
• SlideShare. (n.d.). BP301(T) Pharmaceutical organic chemistry-II Unit-iv.
• PMC. (2025, November 27). The Impact of Polycyclic Aromatic Hydrocarbons on the Structure and Crystallization Behavior of Nanocomposites Based on Paraffin and Polyethylene.

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• 16. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Validation Methods for the Quantification of 3,4-dihydro-2H-phenanthren-1-one

For researchers, scientists, and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality control and regulatory compliance. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantification of 3,4-dihydro-2H-phenanthren-1-one, a key intermediate in various synthetic pathways. As no standard pharmacopoeial method currently exists for this specific analyte, this document serves as a practical, experience-driven roadmap for developing and validating a robust analytical procedure from the ground up.

We will explore two primary methodologies: a direct Reversed-Phase HPLC (RP-HPLC) method with UV detection, and an alternative approach involving pre-column derivatization to potentially enhance sensitivity and selectivity. This guide will not only detail the "how" but also the "why" behind the experimental choices, grounding each step in established chromatographic principles and regulatory expectations.

Physicochemical Profile of 3,4-dihydro-2H-phenanthren-1-one

A thorough understanding of the analyte's properties is the foundation of any successful analytical method development. Key characteristics of 3,4-dihydro-2H-phenanthren-1-one are summarized below, as they dictate the optimal approach to its chromatographic separation and detection.

Property	Value / Observation	Rationale for HPLC Method Design
Chemical Structure	A polycyclic aromatic hydrocarbon (PAH) with a ketone functional group.	The phenanthrene core contains a strong chromophore, making UV detection a viable and straightforward choice.
Molecular Formula	C₁₄H₁₂O[1][2]
Molar Mass	~196.24 g/mol [2][3]
Solubility	Expected to be poorly soluble in water, but soluble in organic solvents like methanol and acetonitrile.[4][5]	This allows for easy preparation of stock and working standards in common HPLC organic modifiers.
Hydrophobicity (XLogP3-AA)	3.3[2]	This moderate hydrophobicity makes the analyte ideally suited for retention and separation on C18 reversed-phase columns.
UV Absorbance	Phenanthrene derivatives exhibit strong absorbance between 250-280 nm.[6][7]	A detection wavelength within this range should provide excellent sensitivity for direct analysis.
Acidity/Basicity (pKa)	Expected to be neutral.	Mobile phase pH is not expected to be a critical parameter for controlling retention, simplifying method development.

Method A: Direct Quantification by Reversed-Phase HPLC with UV Detection

This method represents the most direct and efficient approach for the quantification of 3,4-dihydro-2H-phenanthren-1-one. It leverages the intrinsic properties of the molecule—its hydrophobicity and strong UV chromophore—for separation and detection.

Causality Behind Experimental Choices

• Stationary Phase: A C18 column is the workhorse of reversed-phase chromatography and is selected here due to its hydrophobic nature, which will provide adequate retention for our moderately nonpolar analyte. A 5 µm particle size offers a good balance between efficiency and backpressure, while a 150 mm x 4.6 mm column dimension is standard for robust method development.

• Mobile Phase: A binary gradient of acetonitrile and water is chosen. Acetonitrile is often preferred over methanol for aromatic compounds as it can provide sharper peaks and lower UV cutoff. A gradient elution is necessary to ensure a reasonable run time and good peak shape, eluting any potential impurities that may be more or less retained than the main analyte.

• Detector: UV detection is selected based on the strong absorbance of the phenanthrene ring system. A wavelength of 254 nm is a common starting point for aromatic compounds and is expected to provide a strong signal. A photodiode array (PDA) detector is highly recommended to confirm peak purity and to identify the optimal detection wavelength during method development.

Experimental Workflow for Method A

Caption: Workflow for Direct HPLC-UV Analysis.

Detailed Experimental Protocol: Method A

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column thermostat, and a UV/PDA detector.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Acetonitrile.

  • Gradient Program:

    • 0-15 min: 50% to 90% B

    • 15-17 min: 90% B (hold)

    • 17-18 min: 90% to 50% B (return to initial)

    • 18-25 min: 50% B (equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm.

• Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of 3,4-dihydro-2H-phenanthren-1-one reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

  • Calibration Standards: Prepare a series of at least five calibration standards (e.g., 5, 25, 50, 100, 200 µg/mL) by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water.

  • Sample Solution: Prepare the sample to be analyzed at a target concentration within the calibration range, using the same diluent. Filter all solutions through a 0.45 µm syringe filter before injection.

Method B: Quantification by RP-HPLC with UV Detection after Pre-column Derivatization

For certain applications, such as trace-level analysis or quantification in complex matrices, enhancing the detectability of the analyte is desirable. Derivatization of the ketone functional group with 2,4-dinitrophenylhydrazine (DNPH) is a classic and effective strategy.[8][9] This reaction forms a 2,4-dinitrophenylhydrazone derivative, which has a significantly higher molar absorptivity in the visible region (around 365 nm), moving the detection wavelength away from many common interferences.

Causality Behind Experimental Choices

• Derivatization Agent: DNPH is chosen because it reacts specifically with carbonyl compounds (aldehydes and ketones) under acidic conditions to form highly colored and stable hydrazones.[8]

• Modified Chromatography: The resulting DNPH derivative is more hydrophobic than the parent compound. Therefore, the gradient program is modified to start with a higher percentage of organic solvent to ensure elution in a reasonable time.

• Detection Wavelength: The detection wavelength is shifted to 365 nm, the typical absorbance maximum for DNPH derivatives.[8] This provides two key advantages: increased sensitivity and enhanced selectivity, as fewer endogenous compounds from a complex sample will absorb at this longer wavelength.

Experimental Workflow for Method B

Caption: Workflow for HPLC-UV Analysis with DNPH Derivatization.

Detailed Experimental Protocol: Method B

• Reagent Preparation:

  • DNPH Reagent: Prepare a saturated solution of 2,4-dinitrophenylhydrazine in acetonitrile containing 1% (v/v) phosphoric acid.

• Derivatization Procedure:

  • To 1.0 mL of each standard and sample solution in acetonitrile, add 1.0 mL of the DNPH reagent.

  • Vortex the mixture and allow it to react at 60 °C for 30 minutes in a capped vial.

  • Cool the mixture to room temperature. The resulting solution is the derivatized sample.

• Instrumentation:

  • Same as Method A.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Acetonitrile.

  • Gradient Program:

    • 0-15 min: 65% to 95% B

    • 15-17 min: 95% B (hold)

    • 17-18 min: 95% to 65% B (return to initial)

    • 18-25 min: 65% B (equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 365 nm.

• Standard and Sample Preparation:

  • Prepare stock, calibration, and sample solutions as in Method A, but perform the derivatization step on all solutions before analysis. The concentration of the calibration standards should be adjusted to a lower range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) to account for the increased detector response.

Method Validation: A Self-Validating System

Both proposed methods must be validated to ensure they are fit for purpose. The validation should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Caption: ICH-Compliant Method Validation Workflow.

Validation Parameters and Acceptance Criteria

Validation Parameter	Objective	Typical Acceptance Criteria
Specificity	To ensure the signal is from the analyte only, without interference from matrix components or degradation products.	Peak is spectrally pure (by PDA); baseline resolution from adjacent peaks.
Linearity	To demonstrate a proportional relationship between concentration and detector response over a defined range.	Correlation coefficient (r²) ≥ 0.999.
Range	The concentration interval over which the method is precise, accurate, and linear.	Defined by the linearity study.
Accuracy	To measure the closeness of the test results to the true value.	98.0% to 102.0% recovery of spiked analyte at three concentration levels.
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (Intra-day): RSD ≤ 2.0% for ≥6 replicates. Intermediate Precision (Inter-day): RSD ≤ 2.0% across different days, analysts, or equipment.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio (S/N) of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	S/N of 10:1; Precision (RSD) at this concentration should be ≤ 10%.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when varying parameters like flow rate (±10%), column temperature (±5°C), or mobile phase composition (±2%).

Comparative Analysis and Recommendations

The choice between direct analysis and derivatization depends on the specific requirements of the assay.

Feature	Method A: Direct Analysis	Method B: Derivatization
Simplicity & Speed	High. Fewer sample preparation steps.	Moderate. Requires an additional reaction step.
Sensitivity	Good. Sufficient for most QC applications.	Excellent. Potentially 10-100x higher sensitivity, ideal for trace analysis.
Selectivity	Good. Relies on chromatographic separation and UV spectrum.	Excellent. Detection at 365 nm significantly reduces potential interferences from matrix components.
Development Time	Shorter. Fewer variables to optimize.	Longer. Derivatization reaction conditions (time, temp) must be optimized and validated.
Cost	Lower. Fewer reagents required.	Higher. Requires high-purity DNPH and additional solvents.

Recommendation:

• For routine quality control, purity testing, and assay of the bulk drug substance or formulated product where concentrations are expected to be high, Method A (Direct Analysis) is the preferred choice. It is faster, simpler, and more cost-effective while providing adequate sensitivity and selectivity.

• For applications requiring the quantification of trace levels of 3,4-dihydro-2H-phenanthren-1-one, such as in cleaning validation, metabolite studies, or analysis in complex biological matrices, Method B (Derivatization) is superior. The significant gains in sensitivity and selectivity justify the additional sample preparation effort.

By following the detailed protocols and validation framework presented in this guide, researchers and drug development professionals can confidently establish a reliable and robust HPLC method for the quantification of 3,4-dihydro-2H-phenanthren-1-one that is tailored to their specific analytical needs and meets stringent scientific and regulatory standards.

References

• Grova, N., Monteau, F., Le Bizec, B., Feidt, C., Andre, F., & Rychen, G. (2005). Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry. Journal of Analytical Toxicology, 29(3), 175–181.
• Development and Validation of Quantitative Analysis Method for Phenanthrenes in Peels of the Dioscorea Genus. (n.d.). PMC.

• PubChem. (n.d.). 1-Oxo-1,2,3,4-tetrahydrophenanthrene. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods. [Link]

• (This citation is not used in the text but was part of the search results).

• Onyx Scientific. (n.d.). An Effective Approach to HPLC Method Development. [Link]

• Cardoso, D. R., Andrade, S. M., Malagutti, E., & Chaves, J. B. P. (2004). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. ResearchGate. [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2012, March 5). PharmTech. [Link]

• EPA. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. [Link]

• (This citation is not used in the text but was part of the search results).

• ResearchGate. (n.d.). Electronic UV-Vis absorption spectra of phenanthrene derivatives P1-6... [Link]

• Wikipedia. (n.d.). 1-Keto-1,2,3,4-tetrahydrophenanthrene. [Link]

• Grova, N., Monteau, F., Le Bizec, B., Feidt, C., Andre, F., & Rychen, G. (2005). Determination of phenanthrene and hydroxyphenanthrenes in various biological matrices at trace levels using gas chromatography-mass spectrometry. PubMed. [Link]

• (This citation is not used in the text but was part of the search results).

• PubChem. (n.d.). Phenanthrene. Retrieved from [Link]

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• Li, Z., Romanoff, L., Trinidad, D. A., Xia, Y., Jones, R. S., & Calafat, A. M. (2012). Quantification of Urinary Mono-hydroxylated Metabolites of Polycyclic Aromatic Hydrocarbons by on-line Solid Phase Extraction-High Performance Liquid Chromatography-Tandem Mass Spectrometry. PMC. [Link]

• BP301(T) Pharmaceutical organic chemistry-II Unit-iv. (n.d.). SlideShare. [Link]

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Synthesis Routes for High-Purity 3,4-Dihydro-2H-phenanthren-1-one: A Comparative Guide for Process Chemists

3,4-Dihydro-2H-phenanthren-1-one (CAS: 573-22-8), also known as 1-oxo-1,2,3,4-tetrahydrophenanthrene, is a pivotal tricyclic building block in organic synthesis. It serves as the structural core for numerous polycyclic aromatic hydrocarbons (PAHs), phenanthrene-based alkaloids, and synthetic steroid scaffolds[1]. For drug development professionals and materials scientists, achieving high-purity angular cyclization (the 1-oxo isomer) without contamination from the linear anthracene derivative is a critical process bottleneck.

This guide objectively compares the classical, multi-step Haworth Synthesis against modern Transition-Metal Catalyzed Hydroacylation , providing mechanistic causality, self-validating experimental protocols, and quantitative performance metrics to help you select the optimal route for your scale-up needs.

Route 1: The Classical Haworth Synthesis (Naphthalene-Based)

Developed in the 1930s, the Haworth synthesis remains the foundational industrial method for constructing fused polycyclic systems[2]. It builds the third ring onto a naphthalene core through a sequence of acylation, reduction, and intramolecular cyclization.

Mechanistic Causality

The process begins with the Friedel-Crafts acylation of naphthalene using succinic anhydride. Because direct acylation yields a mixture of α

• and β -isomers, the thermodynamically favored β -(2-naphthoyl)propionic acid must be isolated via fractional crystallization[3].

Crucially, the ketone moiety must be reduced to a methylene group (via Clemmensen or Wolff-Kishner reduction) before the final ring closure[1]. Why? The carbonyl group is strongly electron-withdrawing; if left intact, it would deactivate the naphthyl ring, completely halting the subsequent electrophilic aromatic substitution required to close the third ring[3]. Once reduced, the resulting γ -(2-naphthyl)butyric acid undergoes intramolecular cyclization in the presence of a strong acid (like polyphosphoric acid) to selectively form the angular 3,4-dihydro-2H-phenanthren-1-one.

Figure 1: Classical Haworth synthesis pathway for 3,4-dihydro-2H-phenanthren-1-one.

Experimental Protocol: Haworth Synthesis

Step 1: Friedel-Crafts Acylation & Separation

• Dissolve naphthalene (1.0 eq) and succinic anhydride (1.1 eq) in anhydrous nitrobenzene. Causality: Nitrobenzene forms a stabilizing complex with AlCl₃, moderating its Lewis acidity to prevent anhydride degradation while maintaining a homogeneous solution[3].

• Slowly add AlCl₃ (2.2 eq) at 0°C, then warm to room temperature.

• Quench with ice/HCl. Extract the crude keto-acids and recrystallize from glacial acetic acid to isolate pure β -(2-naphthoyl)propionic acid.

Step 2: Clemmensen Reduction

• Suspend the purified keto-acid in toluene and add amalgamated zinc (Zn/Hg) and concentrated HCl. Reflux for 24 hours.

• Self-Validating System: The success of the reduction is visually confirmed by the consumption of the zinc amalgam and the transition of the organic layer to a clear solution. TLC (hexane/EtOAc 7:3) must show the complete disappearance of the UV-active ketone spot. Any residual ketone will definitively fail to cyclize in the next step.

Step 3: Intramolecular Cyclization

• Heat the resulting γ -(2-naphthyl)butyric acid in Polyphosphoric Acid (PPA) at 90°C for 3 hours.

• Pour over crushed ice, extract with dichloromethane, and purify via silica gel chromatography to yield the final angular ketone.

Route 2: Modern Rhodium-Catalyzed Hydroacylation

For research environments prioritizing atom economy and high regioselectivity over raw material cost, transition-metal catalyzed intramolecular hydroacylation represents the state-of-the-art alternative[4].

Mechanistic Causality

This route utilizes a tethered naphthyl alkene-aldehyde precursor. A Rhodium(I) catalyst undergoes oxidative addition into the aldehydic C-H bond, generating an acyl-rhodium(III) hydride intermediate[4]. The pendant alkene then coordinates to the metal center and undergoes migratory insertion. Finally, reductive elimination forges the new carbon-carbon bond, yielding the cyclic ketone and regenerating the Rh(I) catalyst.

The critical challenge in this route is suppressing the competing decarbonylation pathway (which releases CO and forms an unreactive alkene). This is mitigated by employing a rigid bidentate phosphine ligand (e.g., dppe), which enforces a geometry on the Rhodium center that heavily favors alkene insertion over CO extrusion[4].

Figure 2: Mechanism of Rhodium-catalyzed intramolecular hydroacylation.

Experimental Protocol: Rhodium-Catalyzed Hydroacylation

Step 1: Catalyst Activation & Cyclization

• In a nitrogen-filled glovebox, charge a Schlenk flask with[Rh(cod)Cl]₂ (5 mol%) and dppe (10 mol%).

• Add anhydrous 1,4-dioxane and stir for 15 minutes to allow the active catalyst complex to form.

• Add the tethered naphthyl alkene-aldehyde precursor (1.0 eq) dissolved in 1,4-dioxane.

• Heat the mixture to 100°C for 12 hours.

• Self-Validating System: The suppression of the decarbonylation side-reaction is validated by monitoring gas evolution (a lack of CO bubbling indicates the desired pathway is dominating). Reaction completion is confirmed via crude ¹H-NMR: the disappearance of the distinct aldehyde proton signal (~9.8 ppm) and the emergence of the integrating ketone multiplet (~8.2 ppm) confirms successful hydroacylation without terminal alkene byproducts.

Quantitative Comparison & Performance Data

To facilitate route selection, the following table summarizes the operational and performance metrics of both methodologies based on standard laboratory-scale syntheses[2],[4].

Performance Metric	Classical Haworth Synthesis	Rh-Catalyzed Hydroacylation
Overall Yield	35 – 45% (Over 4 steps)	85 – 95% (Single step from precursor)
Regioselectivity	Moderate (Requires fractional crystallization)	Excellent (>98% angular product)
Step Count	4 Steps (from Naphthalene)	1 Step (from tethered precursor)
Atom Economy	Low (Generates stoichiometric Al/Zn waste)	High (Catalytic, no stoichiometric byproducts)
Environmental Impact	High (Toxic heavy metals like Zn/Hg, strong acids)	Low (Solvent-recyclable, catalytic metals)
Primary Limitation	Harsh acidic conditions; tedious isomer separation	High cost of Rhodium; custom precursor synthesis

Conclusion

For large-scale industrial manufacturing where reagent cost is the primary driver, the Haworth Synthesis remains the standard, provided that robust purification infrastructure is in place to handle regioisomers and heavy metal waste. Conversely, for drug discovery and late-stage functionalization where high purity, atom economy, and mild conditions are paramount, Rhodium-Catalyzed Hydroacylation is the superior, self-validating methodology.

References

• Haworth synthesis Grokipedia [Link]

• PAH: Anthracene and phenanthrene (Haworth synthesis) spcmc.ac.in[Link]

• Rhodium-Catalyzed Intra- and Intermolecular Alkene Hydroacylation FreiDok plus [Link]

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A Comparative Guide to the Biological Efficacy of 3,4-dihydro-2H-phenanthren-1-one Analogs

For Researchers, Scientists, and Drug Development Professionals

The 3,4-dihydro-2H-phenanthren-1-one scaffold is a foundational structure in medicinal chemistry, offering a versatile platform for the development of novel therapeutic agents.[1][2] Its derivatives have demonstrated a wide array of biological activities, including significant potential as anticancer and antimicrobial agents.[1][2] This guide provides an in-depth comparison of the biological efficacy of various 3,4-dihydro-2H-phenanthren-1-one analogs, supported by experimental data and methodologies to inform future drug discovery and development efforts.

I. Anticancer Activity: A Promising Frontier

Phenanthrene derivatives have garnered substantial attention for their cytotoxic effects against a multitude of cancer cell lines.[1][2] The planar structure of the phenanthrene nucleus is a key feature, allowing these molecules to intercalate with DNA, a primary target in cancer chemotherapy.[3] Furthermore, these compounds can inhibit enzymes essential for DNA synthesis, ultimately leading to apoptosis and cell cycle arrest in cancer cells.[2][3]

Structure-Activity Relationship (SAR) Insights:

The anticancer potency of 3,4-dihydro-2H-phenanthren-1-one analogs is intricately linked to their chemical structure. The type, number, and position of substituents on the phenanthrene ring are critical determinants of their cytotoxic activity.[4][5]

• Hydroxyl and Methoxyl Groups: The presence and positioning of hydroxyl (-OH) and methoxyl (-OCH3) groups significantly influence cytotoxicity. For instance, replacing a methoxyl group at the C-3 position with a hydroxyl group has been shown to increase cytotoxic activity.[4] Studies on dihydrophenanthrenes from Calanthe arisanensis suggest that an increased number of methoxy groups can enhance potency.[5]

• Saturation of the 9,10-double bond: The saturation of the double bond between carbons 9 and 10, creating a dihydrophenanthrene structure, appears to be a crucial feature for the cytotoxicity of certain analogs.[5]

• Amino Acid Side Chains: The introduction of amino acid side chains at the C-9 position can also modulate cytotoxic activity.[4]

Comparative Cytotoxicity Data:

The following table summarizes the in vitro cytotoxic activity (IC50 values) of various phenanthrene and dihydrophenanthrene analogs against different human cancer cell lines. It is important to note that direct comparisons should be made with caution due to potential variations in experimental conditions across different studies.

Compound/Analog	Cancer Cell Line	IC50 (µM)	Source
Phenanthrene-based Tylophorine Derivatives
N-(3-hydroxy-2,6,7-tri-methoxyphenanthr-9-ylmethyl)-l-prolinol (5a)	H460 (Large-cell lung carcinoma)	11.6	[4]
N-(3-hydroxy-2,6,7-trimethoxy-phenanthr-9-ylmethyl)-l-valinol (9)	H460 (Large-cell lung carcinoma)	6.1	[4]
Phenanthrenequinone and Dihydrophenanthrene Analogs
Compound 1 (5-OH, 6-OCH3 Phenanthrenequinone)	MCF-7 (Breast cancer)	< 0.02 µg/mL	[6]
Compound 1 (5-OH, 6-OCH3 Phenanthrenequinone)	Various (7 cell lines)	0.02–0.45 µg/mL	[6]
Dicopper Complex with Phenanthrene Ligand
Dicopper Complex 1	Lung Cancer Cells	23.8	[7]
Dicopper Complex 1	Pancreas Cancer Cells	18.4	[7]

Mechanism of Action:

Phenanthrene derivatives exert their anticancer effects through the modulation of several key signaling pathways involved in cell proliferation, survival, and apoptosis.[1] For example, some phenanthrene-based tylophorine derivatives have been shown to induce antitumor activities by inhibiting the activation of the Akt and NF-κB signaling pathways.[4] Another phenanthrene derivative, T26, has been identified as a potent inhibitor of Pim-3 kinase, a proto-oncogene, leading to apoptosis and G2/M arrest in pancreatic cancer cells.[8]

Caption: Simplified signaling pathways targeted by anticancer phenanthrene analogs.

II. Antimicrobial Efficacy: A Broad Spectrum of Activity

Several phenanthrene derivatives have demonstrated potent activity against a range of pathogenic microorganisms, including drug-resistant strains.[1] This makes them attractive candidates for the development of new antimicrobial agents.

Comparative Antimicrobial Activity:

A study on 1,10-phenanthroline-based compounds, which share a structural similarity with the phenanthrene core, demonstrated significant antimicrobial effects against carbapenemase-producing Acinetobacter baumannii, a challenging multidrug-resistant pathogen.[9][10]

Compound	Geometric Mean MIC (µM)	Geometric Mean MBC (µM)	Source
Cu-phendione	1.56	2.30	[10]
Ag-phendione	2.48	3.63	[10]
Phendione	9.44	9.70	[10]
1,10-phenanthroline (phen)	70.46	184.28	[10]

These results highlight that metal complexes of phenanthroline derivatives can exhibit significantly enhanced antimicrobial activity.[9][10] The study also revealed that these compounds were effective against both planktonic (free-floating) and biofilm-forming bacteria, which is crucial for treating persistent infections.[9][10]

III. Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols are essential.

A. Synthesis of 3,4-dihydro-2H-phenanthren-1-one Analogs

The synthesis of the 3,4-dihydro-2H-phenanthren-1-one core and its derivatives can be achieved through various synthetic routes.[11] One common approach involves a net [5+5]-cycloaddition reaction.[11]

General Procedure for [5+5]-Cycloaddition:

• Preparation of Carbene Complex: A prenylated carbene complex is prepared, for example, by reacting 5-methyl-4-hexenoic acid with chromium hexacarbonyl.[11]

• Coupling Reaction: The carbene complex is coupled with a 2-alkynylbenzaldehyde derivative.[11] This reaction typically proceeds through the formation of an isobenzofuran intermediate, followed by an intramolecular Diels-Alder reaction and subsequent ring-opening to yield the hydrophenanthrenone derivative.[11]

• Purification: The final product is purified using techniques such as column chromatography.

Caption: General workflow for the synthesis of 3,4-dihydro-2H-phenanthren-1-one analogs.

B. In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic effects of chemical compounds.[1][12]

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight to allow for cell attachment.[1]

• Compound Treatment: Treat the cells with various concentrations of the 3,4-dihydro-2H-phenanthren-1-one analogs and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[12]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value, which is the concentration of the compound that inhibits 50% of cell growth, is then determined from the dose-response curve.

C. Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform a serial two-fold dilution of the test compound in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at an appropriate temperature and duration for the specific microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

IV. Conclusion and Future Directions

The 3,4-dihydro-2H-phenanthren-1-one scaffold and its analogs represent a promising class of compounds with significant potential for the development of novel anticancer and antimicrobial agents. The biological efficacy of these derivatives is highly dependent on their structural features, providing a rich landscape for structure-activity relationship studies and lead optimization.

Future research should focus on:

• Synthesis of diverse libraries: Expanding the chemical diversity of these analogs will be crucial for identifying compounds with improved potency and selectivity.

• In-depth mechanistic studies: Further elucidation of the molecular targets and signaling pathways modulated by these compounds will facilitate rational drug design.

• In vivo efficacy and toxicity studies: Promising candidates identified from in vitro screening should be advanced to preclinical animal models to evaluate their therapeutic efficacy and safety profiles.

By leveraging the insights from comparative biological efficacy studies and employing robust experimental methodologies, the full therapeutic potential of 3,4-dihydro-2H-phenanthren-1-one analogs can be realized.

References

• PubMed.

• Bentham Science Publishers.

• PMC.

• PMC.

• Benchchem.

• Benchchem.

• Organic Chemistry Frontiers (RSC Publishing).

• PMC - NIH.

• ResearchGate.

• The Journal of Organic Chemistry - ACS Publications.

• PMC.

• PubMed.

• Dalton Transactions (RSC Publishing).

• Benchchem.

• PMC.

• MDPI.

• Journal of Chemical and Pharmaceutical Research.

• ResearchGate.

• Graphyon.

• Benchchem.

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• 7. Enhancement of cancer-cell-selective cytotoxicity by a dicopper complex with a phenanthrene amide-tether ligand conjugate via mitochondrial apoptosis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Identification of a phenanthrene derivative as a potent anticancer drug with Pim kinase inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches | IntechOpen [intechopen.com]

A Senior Scientist's Guide to GC-MS Method Validation for 3,4-dihydro-2H-phenanthren-1-one Analysis

This guide provides a comprehensive framework for the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative analysis of 3,4-dihydro-2H-phenanthren-1-one. In the landscape of pharmaceutical development and quality control, ensuring that an analytical method is reliable, reproducible, and fit for its intended purpose is not just a regulatory requirement but the bedrock of scientific integrity.[1][2] This document moves beyond a simple checklist, delving into the causality behind experimental choices and presenting a self-validating protocol.

The validation parameters discussed herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) and U.S. Food and Drug Administration (FDA) guidelines, which represent the global standard for analytical procedure validation.[2][3] Our objective is to compare the performance of a robust GC-MS method against other potential analytical alternatives, supported by clear experimental data.

The Analytical Challenge: 3,4-dihydro-2H-phenanthren-1-one

3,4-dihydro-2H-phenanthren-1-one is a polycyclic aromatic ketone. Its analysis is critical in various contexts, from impurity profiling in drug substances to environmental monitoring. The molecule's semi-volatile nature and thermal stability make it an ideal candidate for GC-MS analysis.[4][5] The primary goal is to develop a method that is not only sensitive and specific but also consistently accurate and precise.

The Chosen Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS was selected for its superior combination of chromatographic separation and mass-based detection.[4][6] The gas chromatograph separates the analyte from matrix components based on volatility and column interaction, while the mass spectrometer provides definitive identification and highly sensitive quantification based on the molecule's mass-to-charge ratio. This dual-layered specificity is a significant advantage over less definitive techniques like HPLC-UV.

The Validation Workflow: A Systematic Approach

A successful validation is a systematic process. Each step builds upon the last to create a comprehensive picture of the method's performance.

Sources

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• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
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• 6. impactfactor.org [impactfactor.org]

Safety & Regulatory Compliance

Navigating the Handling of 3,4-Dihydro-2H-phenanthren-1-one: A Guide to Personal Protective Equipment and Safe Laboratory Practices

In the landscape of drug discovery and scientific research, the meticulous handling of chemical compounds is paramount. This guide provides an in-depth operational framework for the safe management of 3,4-Dihydro-2H-phenanthren-1-one (CAS No. 573-22-8), a complex aromatic ketone. The following protocols are synthesized from established best practices for handling polycyclic aromatic hydrocarbons (PAHs) and ketone-containing compounds, designed to empower researchers with the knowledge to maintain a secure laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 3,4-Dihydro-2H-phenanthren-1-one was not publicly available at the time of this writing. The following recommendations are based on the hazard profile of structurally similar compounds, such as phenanthrene and other aromatic ketones.[1][2][3] Researchers must consult the specific SDS provided by their chemical supplier for definitive guidance and adhere to their institution's safety protocols.

The Core Principle: A Proactive Stance on Exposure Minimization

Given the general toxicological profile of PAHs, which can include skin, eye, and respiratory irritation, as well as potential long-term health effects, a proactive and cautious approach is essential.[1][2][3] The primary objective is to create a multi-layered defense system that minimizes all potential routes of exposure—dermal, ocular, and inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a passive step but a critical, risk-informed decision. The following table outlines the recommended PPE for handling 3,4-Dihydro-2H-phenanthren-1-one.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides a robust barrier against dermal absorption, a common route of exposure for aromatic compounds. Nitrile offers good resistance to a range of chemicals. The outer glove can be removed immediately in case of contamination, preserving the integrity of the inner glove and minimizing exposure.
Eye Protection	Chemical splash goggles and a face shield.	Protects against accidental splashes of the compound, especially when in solution, which could cause serious eye irritation. A face shield offers an additional layer of protection for the entire face.
Body Protection	A fully-fastened laboratory coat, preferably with elastic cuffs.	Prevents contamination of personal clothing and underlying skin. Elastic cuffs provide a snug fit around the inner gloves.
Respiratory Protection	An N95-rated respirator or higher.	Recommended when handling the solid compound outside of a certified chemical fume hood or if there is a risk of aerosolization, to prevent the inhalation of airborne particles.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A structured operational plan is crucial for minimizing risks from the moment the compound is received to its final disposal.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[1]

• The storage location should be clearly labeled with the compound's identity and associated hazards.

Preparation and Handling

• Engineering Controls : All weighing and preparation of solutions must be conducted within a certified chemical fume hood. This is the primary method for containing any airborne particles or vapors.

• Weighing : Use a calibrated analytical balance inside the fume hood. Handle the solid with care to avoid generating dust.

• Work Surface : Always work over a disposable, absorbent bench pad to contain any potential spills.

Decontamination and Cleaning

• All non-disposable equipment that has come into contact with the compound should be thoroughly decontaminated. Consult the supplier's SDS for recommended decontamination procedures.

• Wipe down all work surfaces within the fume hood with an appropriate solvent (e.g., 70% ethanol) after each use.

Emergency Response: Preparedness is Key

Spill Response

• Evacuate and Alert : Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Secure the Area : Restrict access to the spill area.

• Don PPE : Before attempting any cleanup, don the appropriate PPE as outlined above, including respiratory protection.

• Containment : For solid spills, gently cover with an absorbent material to avoid raising dust. For liquid spills, use an appropriate chemical spill kit to absorb the material.

• Cleanup : Carefully collect the absorbed material and spilled substance using non-sparking tools and place it into a labeled, sealed container for hazardous waste disposal.[1]

• Decontaminate : Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Exposure Response

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2]

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Disposal Plan: Responsible Stewardship

Proper disposal of 3,4-Dihydro-2H-phenanthren-1-one and any contaminated materials is a critical final step to prevent environmental contamination and future exposure.

• Waste Collection : All waste materials, including contaminated gloves, bench pads, and excess compound, must be collected in a clearly labeled, sealed hazardous waste container.

• Regulatory Compliance : Disposal must be carried out in strict accordance with all international, national, and local environmental regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures. It may be necessary to dispose of this compound as a hazardous waste.[1]

Visualizing the Workflow

To further clarify the safety protocols, the following diagrams illustrate the PPE selection logic and the emergency response workflow.

Caption: PPE Selection Workflow for Handling 3,4-Dihydro-2H-phenanthren-1-one.

Caption: Emergency Response Plan for Incidents Involving 3,4-Dihydro-2H-phenanthren-1-one.

References

• New Jersey Department of Health. Phenanthrene - Hazardous Substance Fact Sheet. [Link]

• JUNSEI CHEMICAL CO.,LTD. Safety Data Sheet - Phenanthrene. [Link]

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